Rabeprazole-13C,d3

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure and Synthesis of Rabeprazole-13C,d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and a plausible synthetic route for Rabeprazole-13C,d3, an isotopically labeled analog of the proton pump inhibitor Rabeprazole. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Chemical Structure and Properties

Rabeprazole-13C,d3 is a stable isotope-labeled version of Rabeprazole, a drug used to suppress gastric acid production. The isotopic labeling involves the incorporation of one Carbon-13 atom and three deuterium (B1214612) atoms into the methoxypropoxy side chain. This labeling makes it a valuable tool in pharmacokinetic and metabolic studies, allowing for its differentiation from the unlabeled drug by mass spectrometry.

Chemical Name: Sodium 2-[[[4-(3-(methoxy-13C,d3)propoxy)-3-methyl-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazolide Molecular Formula: C₁₇¹³CH₁₇D₃N₃NaO₃S Molecular Weight: 385.44 g/mol

Below is a diagram of the chemical structure of Rabeprazole-13C,d3.

Rabeprazole-13C,d3: A Technical Guide to its Certificate of Analysis and Purity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the certificate of analysis and purity assessment of Rabeprazole-13C,d3, an isotopically labeled internal standard crucial for pharmacokinetic and bioanalytical studies. This document details the analytical methodologies used to ensure its chemical and isotopic integrity, offering a valuable resource for researchers in drug metabolism and clinical pharmacology.

Certificate of Analysis: Summary of Quantitative Data

A Certificate of Analysis (CoA) for Rabeprazole-13C,d3 provides critical data on its identity, purity, and isotopic enrichment. Below is a summary of typical specifications and analytical results presented in a structured format for clarity and comparison.

Table 1: Chemical and Physical Properties

Parameter	Specification	Result
Appearance	White to off-white solid	Conforms
Molecular Formula	C₁₇¹³CH₁₇D₃N₃NaO₃S	C₁₇¹³CH₁₇D₃N₃NaO₃S
Molecular Weight	385.44 g/mol	385.44 g/mol
Solubility	Soluble in DMSO, Methanol	Conforms

Table 2: Purity and Isotopic Enrichment

Analysis	Method	Specification	Result
Chemical Purity	HPLC	≥ 98.0%	99.5%
Isotopic Purity (¹³C)	Mass Spectrometry	≥ 99 atom % ¹³C	99.2 atom %
Isotopic Purity (D)	Mass Spectrometry	≥ 98 atom % D	99.1 atom %
Residual Solvents	GC-HS	As per USP <467>	Conforms
Water Content	Karl Fischer Titration	≤ 1.0%	0.5%
Assay (qNMR)	¹H NMR	95.0% - 105.0%	99.8%

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results. The following sections outline the protocols for the key experiments cited in the Certificate of Analysis.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

This method is employed to determine the chemical purity of Rabeprazole-13C,d3 and to identify and quantify any related impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of a phosphate (B84403) buffer (pH 7.0) and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

• Sample Preparation: The sample is dissolved in the mobile phase to a concentration of 1 mg/mL.

• Data Analysis: The peak area of Rabeprazole-13C,d3 is compared to the total peak area of all components in the chromatogram to calculate the percentage purity.

Mass Spectrometry (MS) for Isotopic Enrichment

Mass spectrometry is used to confirm the molecular weight and determine the isotopic enrichment of the labeled compound.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a liquid chromatography system.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Mass Range: m/z 100-1000.

• Data Analysis: The relative intensities of the mass isotopologues are measured to calculate the percentage of ¹³C and Deuterium incorporation.

Quantitative Nuclear Magnetic Resonance (qNMR) for Assay

qNMR provides an accurate determination of the concentration of Rabeprazole-13C,d3 by comparing its NMR signal intensity to that of a certified internal standard.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• Internal Standard: A certified reference standard with a known concentration and purity (e.g., maleic anhydride).

• Data Acquisition: A sufficient number of scans are acquired with a long relaxation delay (D1) to ensure full signal recovery.

• Data Analysis: The integral of a well-resolved proton signal from Rabeprazole-13C,d3 is compared to the integral of a known signal from the internal standard to calculate the absolute concentration.

Visualizations: Diagrams of Workflows and Pathways

Visual representations are critical for understanding complex processes. The following diagrams, generated using the DOT language, illustrate the experimental workflow and the signaling pathway of Rabeprazole.

Experimental workflow for Rabeprazole-13C,d3 analysis.

The following diagram illustrates the signaling pathway for gastric acid secretion and the mechanism of action of Rabeprazole.

Signaling pathway of gastric acid secretion and Rabeprazole's mechanism.

Rabeprazole, a proton pump inhibitor, acts by irreversibly blocking the H+/K+ ATPase enzyme system in gastric parietal cells.[1] As a prodrug, it requires activation in an acidic environment.[2] Following administration, Rabeprazole accumulates in the acidic secretory canaliculi of parietal cells, where it is converted to its active sulfenamide form.[2] This active metabolite then forms a covalent disulfide bond with cysteine residues on the H+/K+ ATPase, leading to its inactivation and a profound and prolonged reduction in gastric acid secretion.[2] The regulation of the H+/K+ ATPase is a complex process involving multiple signaling pathways.[3] Stimulatory signals such as gastrin, histamine, and acetylcholine bind to their respective receptors on the parietal cell surface, activating intracellular signaling cascades involving cyclic AMP (cAMP) and calcium (Ca2+).[3][4] These pathways converge to stimulate protein kinases, which in turn promote the translocation and activation of the H+/K+ ATPase at the apical membrane, leading to the secretion of protons into the gastric lumen.[4][5]

References

• 1. Hydrogen potassium ATPase - Wikipedia [en.wikipedia.org]
• 2. Neuroendocrine mechanism of gastric acid secretion: Historical perspectives and recent developments in physiology and pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Physiology of the Gastric Parietal Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gastric acid secretion: activation and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are H+/K+ ATPase and how do they work? [synapse.patsnap.com]

Stability and Storage Conditions of Rabeprazole-¹³C,d₃: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for the isotopically labeled compound, Rabeprazole-¹³C,d₃. Ensuring the integrity of this compound is critical for its use as an internal standard in pharmacokinetic studies, drug metabolism research, and bioequivalence trials.[1] This document outlines the known degradation pathways, summarizes stability data under various stress conditions, and provides detailed experimental protocols for stability assessment.

Core Stability Profile

Rabeprazole (B1678785), and by extension its isotopically labeled analogue Rabeprazole-¹³C,d₃, is a proton pump inhibitor known for its instability in acidic environments.[2] The molecule is also susceptible to degradation by oxidation, heat, and light.[3] The deuterium (B1214612) and carbon-13 labels are not expected to significantly alter the chemical stability of the molecule under normal storage and experimental conditions. Therefore, the stability profile of Rabeprazole sodium serves as a reliable proxy for Rabeprazole-¹³C,d₃.

Recommended Storage Conditions

To maintain the integrity and purity of Rabeprazole-¹³C,d₃, specific storage conditions are recommended. These conditions vary for the solid compound and solutions.

Table 1: Recommended Storage Conditions for Rabeprazole-¹³C,d₃

Form	Storage Temperature	Duration	Additional Notes
Solid (Powder)	-20°C	Up to 3 years	Keep in a tightly sealed container, protected from moisture.[4]
4°C	Up to 2 years	Protect from moisture.[4]
2-8°C	Long-term	Refrigerator.[5]
In Solvent	-80°C	Up to 6 months	Sealed storage, away from moisture.[5]
-20°C	Up to 1 month	Sealed storage, away from moisture.[5]

Forced Degradation and Stability-Indicating Data

Forced degradation studies are essential for identifying potential degradation products and establishing the stability-indicating nature of analytical methods.[4][6] Rabeprazole sodium has been shown to degrade significantly under acidic, basic, oxidative, thermal, and photolytic stress conditions.[2][7]

Table 2: Summary of Forced Degradation Studies on Rabeprazole

Stress Condition	Parameters	Observations and Major Degradants
Acid Hydrolysis	0.1 M HCl at 60°C for 45 minutes	Significant degradation.[2][6] The benzimidazole (B57391) ring is highly susceptible to acid-catalyzed degradation, leading to products like rabeprazole thioether.[2]
Base Hydrolysis	0.5 M NaOH at 60°C for 2 hours	Significant degradation.[6]
Oxidative Degradation	1% - 3% H₂O₂ at room temperature for 30 minutes	The drug is highly labile to oxidative stress.[6] The primary degradation product is Rabeprazole Sulfone (Impurity-4).[3][6]
Thermal Degradation	Dry heat at 105°C for 18 hours	Significant degradation observed.[6] One of the major degradants is Impurity-7.[6]
Photolytic Degradation	Exposure to UV/fluorescent light	The drug is susceptible to photodegradation.[4] The degradation rate follows zero-order kinetics in methanol (B129727) solution, forming benzimidazolone and other products.[8]
Hydrolytic Degradation	Water at 60°C for 3 hours	Significant degradation.[6] A major degradant is Impurity-6.[6]

Degradation Pathways and Experimental Workflows

The following diagrams illustrate the workflow for conducting forced degradation studies and the primary degradation pathways of Rabeprazole.

Forced Degradation Experimental Workflow Diagram

Simplified Degradation Pathways of Rabeprazole

Experimental Protocols

Stability-Indicating HPLC Method

A robust HPLC method is crucial for separating Rabeprazole-¹³C,d₃ from its potential degradation products.

Chromatographic Conditions:

Parameter	Recommended Conditions
HPLC System	Waters Alliance or equivalent with a PDA detector
Column	Waters Symmetry Shield RP18 (250 mm × 4.6 mm, 5 µm) or equivalent[2][9]
Mobile Phase	Gradient mixture of Solvent A and Solvent B[2][9]
Solvent A: 0.025 M KH₂PO₄ buffer with 0.1% triethylamine (B128534) in water (pH 6.4) and acetonitrile (B52724) (90:10 v/v)[2][9]
Solvent B: Acetonitrile and water (90:10 v/v)[2][9]
Flow Rate	1.0 mL/min[2][9]
Detection Wavelength	280 nm[2][9]
Injection Volume	20 µL
Column Temperature	25°C

Preparation of Solutions:

• Diluent: A mixture of the mobile phase can be used as the diluent.

• Standard Solution: Accurately weigh and transfer about 10 mg of Rabeprazole-¹³C,d₃ working standard into a 10 mL volumetric flask. Add approximately 7 mL of diluent, sonicate to dissolve, and then make up the volume to the mark with the diluent.

Forced Degradation Study Protocol

This protocol outlines the procedure for subjecting Rabeprazole-¹³C,d₃ to various stress conditions.

a. Acid Degradation:

• Transfer tablet powder equivalent to 25 mg of Rabeprazole sodium into a 50 mL volumetric flask.

• Add 10 mL of diluent and 3 mL of 0.1 M HCl.

• Mix thoroughly to dissolve the contents.

• Place the flask in a water bath at 60°C for 45 minutes.[10]

• After incubation, cool the flask to room temperature.

• Neutralize the solution by adding 3 mL of 0.1 M NaOH.[10]

• Make up the volume to 50 mL with the diluent and mix well before injecting into the HPLC system.

b. Base Degradation:

• To a known concentration of the drug solution, add an equal volume of 0.1 N sodium hydroxide.

• Keep the solution at room temperature for a specified period (e.g., 3 hours).[4]

• Neutralize the solution with an equivalent amount of 0.1 N hydrochloric acid.

• Dilute to the final concentration with the mobile phase for HPLC analysis.

c. Oxidative Degradation:

• Transfer tablet powder equivalent to 25 mg of Rabeprazole sodium into a 50 mL volumetric flask.

• Add 10 mL of diluent and 3 mL of 1% hydrogen peroxide and mix to dissolve.[6]

• Keep the flask at laboratory temperature for 30 minutes.[6]

• Make up the volume with diluent and mix well before analysis.

d. Thermal Degradation:

• Place the solid Rabeprazole-¹³C,d₃ powder in a hot air oven at 105°C for 18 hours.[4][6]

• After the specified time, remove the sample and allow it to cool to room temperature.

• Dissolve the sample in a suitable diluent to achieve the desired concentration for HPLC analysis.

e. Photostability Testing:

• Expose the drug substance, as a solid and in solution, to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[11]

• A control sample should be protected from light (e.g., wrapped in aluminum foil) and stored under the same temperature conditions to act as a dark control.

• Analyze the exposed and control samples by HPLC to determine the extent of degradation.

Conclusion

Rabeprazole-¹³C,d₃ requires careful handling and storage to maintain its chemical integrity, particularly due to its sensitivity to acidic conditions, oxidation, heat, and light. For long-term storage, maintaining the solid compound at -20°C in a tightly sealed, moisture-proof container is recommended.[4] Solutions should be stored at -80°C for up to six months.[5] The provided experimental protocols for forced degradation and the stability-indicating HPLC method serve as a robust framework for researchers to assess the stability of Rabeprazole-¹³C,d₃ and ensure the generation of accurate and reliable data in their studies.

References

• 1. Identification of degradation products in stressed tablets of Rabeprazole sodium by HPLC-hyphenated techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification and characterization of stressed degradation products of rabeprazole using LC-ESI/MS/MS and 1H-NMR experiments: in vitro toxicity evaluation of major degradation products - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Development and Validation of a Stability-Indicating RP-HPLC Method for the Determination of Process-Related Impurities and Degradation Products of Rabeprazole Sodium in Pharmaceutical Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Rabeprazole-13C,D3 Sodium Salt | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. ema.europa.eu [ema.europa.eu]

The Technical Profile of Rabeprazole-13C,d3: An Isotopic Analog for Advanced Research

This technical guide provides an in-depth overview of Rabeprazole-13C,d3, a stable isotope-labeled analog of the proton pump inhibitor Rabeprazole (B1678785). Designed for researchers, scientists, and drug development professionals, this document details its chemical properties, its role in analytical methodologies, and its application in metabolic and pharmacokinetic studies.

Core Molecular Data

Rabeprazole-13C,d3 is a high-purity, stable isotope-labeled version of Rabeprazole, specifically synthesized for use as an internal standard in quantitative bioanalytical assays. The incorporation of one Carbon-13 atom and three Deuterium atoms provides a distinct mass shift, enabling precise differentiation from the unlabeled drug in mass spectrometry-based analyses without altering its chemical behavior.

The IUPAC name for this compound is sodium;2-[[3-methyl-4-[3-(trideuterio(13C)methoxy)propoxy]pyridin-2-yl]methylsulfinyl]benzimidazol-1-ide.[] The isotopic labels are located on the methoxy (B1213986) group of the methoxypropoxy side chain.[][2]

Below is a summary of its key molecular and chemical properties.

Property	Value	References
Chemical Formula	C₁₇¹³CH₁₇D₃N₃NaO₃S	[3]
Molecular Weight	385.44 g/mol	[3]
Parent Drug	Rabeprazole
CAS Number (Free Base)	1261392-48-6	[][4]
Synonyms	Rabeprazole 13C D3 Sodium salt; 2-[[[(4-(3-Methoxy-13C,d3)propoxy)-3-methyl-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole Sodium Salt	[][2]

Application in Pharmacokinetic and Metabolic Research

Stable isotope-labeled compounds like Rabeprazole-13C,d3 are indispensable tools in drug metabolism and pharmacokinetic (DMPK) studies.[] Its primary application is as an internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, which are the gold standard for quantifying drug concentrations in biological matrices such as plasma.[] The use of a stable isotope-labeled internal standard is critical for correcting for variability during sample preparation and analysis, thereby ensuring the accuracy and precision of the results.[5]

Rabeprazole Metabolism Signaling Pathway

Rabeprazole undergoes extensive metabolism primarily in the liver.[6][7] Its metabolic profile is unique among proton pump inhibitors as it involves both enzymatic and significant non-enzymatic pathways.[6][8][9] The main cytochrome P450 (CYP) isoenzymes involved are CYP2C19 and CYP3A4.[6][9][10] A major route of metabolism is a non-enzymatic reduction to a thioether metabolite.[6][10] The metabolism of rabeprazole is considered less dependent on the polymorphic CYP2C19 enzyme compared to other PPIs.[9][10]

Rabeprazole Metabolic Pathway

Experimental Protocols

The quantification of Rabeprazole in biological samples using Rabeprazole-13C,d3 as an internal standard typically involves sample preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a common technique to isolate Rabeprazole from complex biological matrices like plasma.

• Aliquoting : Transfer 50-100 µL of plasma sample into a clean microcentrifuge tube.

• Internal Standard Spiking : Add a small volume (e.g., 5-10 µL) of Rabeprazole-13C,d3 working solution (at a known concentration) to each plasma sample, except for the blank matrix samples.

• Vortexing : Briefly vortex the samples for approximately 30 seconds to ensure homogeneity.

• Extraction : Add 1 mL of an appropriate organic extraction solvent (e.g., a mixture of methyl tert-butyl ether and ethyl acetate, 80:20 v/v).[5]

• Mixing : Vortex the mixture vigorously for 5-10 minutes to facilitate the transfer of the analyte and internal standard into the organic phase.

• Centrifugation : Centrifuge the samples at high speed (e.g., 5000 x g) for 10 minutes to achieve complete phase separation.[5]

• Supernatant Transfer : Carefully transfer the upper organic layer to a new clean tube, avoiding the aqueous layer and any precipitated proteins.

• Evaporation : Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.[5]

• Reconstitution : Reconstitute the dried residue in a specific volume (e.g., 100-200 µL) of the mobile phase used for the LC-MS/MS analysis.

• Analysis : Vortex the reconstituted sample and inject a small aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

LC-MS/MS Analysis Conditions

The following table summarizes typical parameters for the chromatographic separation and mass spectrometric detection of Rabeprazole.

Parameter	Typical Condition
LC Column	C18 reverse-phase column (e.g., 50 mm x 4.6 mm, 2.7 µm)
Mobile Phase	Isocratic or gradient elution with a mixture of an aqueous buffer (e.g., 10 mM ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol)[11][12]
Flow Rate	0.5 - 0.8 mL/min
Injection Volume	5 - 20 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (Rabeprazole)	Precursor Ion (m/z) 360.1 → Product Ion (m/z) 242.2[11][12]
MRM Transition (Rabeprazole-13C,d3)	Precursor Ion (m/z) 364.1 → Product Ion (m/z) 246.2 (projected)

Experimental Workflow for a Pharmacokinetic Study

A typical pharmacokinetic study aims to characterize the absorption, distribution, metabolism, and excretion (ADME) of a drug. The use of an isotopically labeled internal standard like Rabeprazole-13C,d3 is integral to obtaining reliable quantitative data.

Typical Pharmacokinetic Study Workflow

References

• 2. Rabeprazole-13C,D3 Sodium Salt | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Page loading... [guidechem.com]
• 5. benchchem.com [benchchem.com]
• 6. Rabeprazole - Wikipedia [en.wikipedia.org]
• 7. Rabeprazole: pharmacokinetics and pharmacokinetic drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Review article: cytochrome P450 and the metabolism of proton pump inhibitors--emphasis on rabeprazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ClinPGx [clinpgx.org]
• 11. [PDF] Validation of LC-MS/MS Method for Determination of Rabeprazole in Human Plasma : Application of Pharmacokinetics Study | Semantic Scholar [semanticscholar.org]
• 12. Stereoselective pharmacokinetics of (R)-(+)- and (S)-(-)-rabeprazole in human using chiral LC-MS/MS after administration of rabeprazole sodium enteric-coated tablet - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Rabeprazole in Human Plasma using Rabeprazole-¹³C,d₃ as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of rabeprazole (B1678785) in human plasma. The method utilizes a stable isotope-labeled internal standard, Rabeprazole-¹³C,d₃, to ensure high accuracy and precision. A simple liquid-liquid extraction (LLE) procedure is employed for sample preparation, followed by a rapid isocratic chromatographic separation. This method is highly suitable for pharmacokinetic studies and routine therapeutic drug monitoring.

Introduction

Rabeprazole is a proton pump inhibitor that suppresses gastric acid secretion. Accurate and reliable measurement of its concentration in biological matrices is crucial for pharmacokinetic and bioequivalence studies. The use of a stable isotope-labeled internal standard, such as Rabeprazole-¹³C,d₃, is the gold standard for quantitative LC-MS/MS analysis. This is because it shares very similar physicochemical properties with the analyte, leading to minimal variation in extraction recovery and ionization efficiency, thus correcting for potential matrix effects. This application note provides a detailed protocol for the determination of rabeprazole in human plasma using Rabeprazole-¹³C,d₃ as an internal standard.[1][2][3][4]

Experimental Workflow

Figure 1: Experimental workflow for the LC-MS/MS analysis of rabeprazole.

Experimental Protocols

Materials and Reagents

• Rabeprazole reference standard

• Rabeprazole-¹³C,d₃ internal standard (IS)

• Acetonitrile (HPLC or LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• n-Hexane (HPLC grade)

• tert-Butyl methyl ether (MTBE) (HPLC grade)

• Phosphate buffer (pH 7.0)

• Human plasma (with anticoagulant)

• Ultrapure water

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standards of rabeprazole and Rabeprazole-¹³C,d₃ in a suitable solvent like methanol (B129727) to obtain individual stock solutions.

• Working Solutions: Prepare serial dilutions of the stock solutions with a mixture of methanol and water to create working solutions for calibration curve standards and quality control (QC) samples. The internal standard working solution should be prepared at an appropriate concentration (e.g., 50 ng/mL).

Sample Preparation (Liquid-Liquid Extraction)

• Pipette 200 µL of human plasma into a microcentrifuge tube.[3]

• Add 10 µL of the Rabeprazole-¹³C,d₃ internal standard working solution.[3]

• Add 500 µL of phosphate buffer (pH 7.0).[3]

• Vortex the mixture thoroughly.[3]

• Add 2.5 mL of the extraction solvent mixture (n-hexane:tert-Butyl methyl ether, 55:45, v/v).[3]

• Vortex the mixture for 10 minutes at 1500 rpm.[3]

• Centrifuge at 4,000 rpm for 5 minutes at 4°C.[3]

• Transfer 2 mL of the organic supernatant to a clean tube.[3]

• Evaporate the solvent to dryness under a stream of nitrogen at 50°C.[3]

• Reconstitute the dried residue in 200 µL of the mobile phase.

LC-MS/MS Parameters

The following are typical starting parameters. Method optimization is highly recommended.

Parameter	Typical Setting
LC Column	Ascentis® Express C18, 50 mm × 4.6 mm, 2.7 µm[1][2][3][4]
Mobile Phase	Isocratic elution with 40% 10 mM ammonium acetate and 60% acetonitrile[1][2][3][4]
Flow Rate	0.700 mL/min[1][2][3][4]
Injection Volume	2-10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[1][2][4]
Detection Mode	Multiple Reaction Monitoring (MRM)[1][2][4]

Table 1: Example LC-MS/MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Rabeprazole	360.1	242.2
Rabeprazole-¹³C,d₃ (IS)	Typically +4 to +7 Da higher than the analyte	Typically the same or a similarly shifted fragment

Table 2: Example MRM Transitions for Rabeprazole [5][6][7][8]

Method Validation Data

The following tables summarize the performance characteristics of this method.

Parameter	Result
Linearity Range	0.1 ng/mL to 150 ng/mL[1][2][3][4]
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.1 ng/mL[1][2][3][4]

Table 3: Linearity and Sensitivity

Concentration Level	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Low QC	< 10%	< 10%	-3.33 to 10.00%[1][2][3][4]
Medium QC	< 10%	< 10%	-3.33 to 10.00%[1][2][3][4]
High QC	< 10%	< 10%	-3.33 to 10.00%[1][2][3][4]

Table 4: Precision and Accuracy [1][2][3][4]

Parameter	Result
Extraction Recovery	~70%[1][2][3][4]

Table 5: Recovery

Principle of Stable Isotope-Labeled Internal Standard

Figure 2: Use of a stable isotope-labeled internal standard.

Discussion

The presented LC-MS/MS method offers a highly sensitive and specific approach for the quantification of rabeprazole in human plasma. The use of Rabeprazole-¹³C,d₃ as an internal standard effectively compensates for variations in sample preparation and matrix effects, leading to reliable and reproducible results. The simple liquid-liquid extraction procedure and the rapid isocratic chromatography allow for a high throughput of samples, making this method well-suited for large-scale clinical studies. The method has been validated for linearity, precision, and accuracy, demonstrating its robustness for bioanalytical applications.[1][2][3][4]

References

• 1. japsonline.com [japsonline.com]
• 2. researchgate.net [researchgate.net]
• 3. japsonline.com [japsonline.com]
• 4. A Sensitive Ultra-Fast Bioanalytical Method for the Quantification of Rabeprazole in Human Plasma | Journal of Applied Pharmaceutical Science [bibliomed.org]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Validation of LC-MS/MS Method for Determination of Rabeprazole in Human Plasma : Application of Pharmacokinetics Study | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Stereoselective pharmacokinetics of (R)-(+)- and (S)-(-)-rabeprazole in human using chiral LC-MS/MS after administration of rabeprazole sodium enteric-coated tablet - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Rabeprazole in Human Plasma using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Abstract

This application note details a robust and sensitive bioanalytical method for the quantification of rabeprazole (B1678785) in human plasma. The method utilizes a stable isotope-labeled internal standard, Rabeprazole-¹³C,d₃, and liquid chromatography-tandem mass spectrometry (LC-MS/MS) for accurate and precise measurements. The protocol described herein is suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications. The method involves a straightforward liquid-liquid extraction (LLE) for sample preparation, followed by rapid chromatographic separation and detection using multiple reaction monitoring (MRM) mode. This document provides comprehensive experimental protocols, method validation parameters, and a visual representation of the workflow.

Introduction

Rabeprazole is a proton pump inhibitor that suppresses gastric acid secretion and is widely used in the treatment of acid-related disorders.[1] Accurate determination of rabeprazole concentrations in human plasma is crucial for pharmacokinetic and bioequivalence studies. LC-MS/MS has become the preferred technique for bioanalysis due to its high sensitivity, selectivity, and speed. The use of a stable isotope-labeled internal standard, such as Rabeprazole-¹³C,d₃, is the gold standard in quantitative LC-MS/MS as it effectively compensates for variations in sample processing and matrix effects, thereby improving the accuracy and precision of the method.[2] This application note presents a validated LC-MS/MS method for the quantification of rabeprazole in human plasma using Rabeprazole-¹³C,d₃ as the internal standard.

Experimental Protocols

Materials and Reagents

• Rabeprazole reference standard

• Rabeprazole-¹³C,d₃ (Internal Standard, IS)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate (B1210297) (analytical grade)

• Methyl tert-butyl ether (MTBE)

• Human plasma (K₂EDTA)

• Ultrapure water

Equipment

• Liquid Chromatograph (LC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical balance

• Centrifuge

• Vortex mixer

• Nitrogen evaporator

Stock and Working Solutions

• Rabeprazole Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of rabeprazole in 10 mL of methanol.

• Rabeprazole-¹³C,d₃ (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of Rabeprazole-¹³C,d₃ in 1 mL of methanol.

• Rabeprazole Working Solutions: Prepare serial dilutions of the rabeprazole stock solution with a 50:50 mixture of acetonitrile and water to create calibration standards and quality control (QC) samples.

• IS Working Solution (100 ng/mL): Dilute the IS stock solution with a 50:50 mixture of acetonitrile and water.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Pipette 100 µL of human plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

• Add 25 µL of the IS working solution (100 ng/mL) to each tube and vortex for 30 seconds.

• Add 1 mL of extraction solvent (e.g., a mixture of methyl tert-butyl ether and ethyl acetate, 80:20, v/v).[3]

• Vortex for 10 minutes to ensure thorough mixing.

• Centrifuge the samples at 5000 x g for 10 minutes.[3]

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.[3]

• Reconstitute the dried residue in 200 µL of the mobile phase.[3]

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions

• Column: Ascentis® Express C18, 50 mm × 4.6 mm, 2.7 µm[2]

• Mobile Phase: A: 10 mM Ammonium Acetate in Water; B: Acetonitrile. Isocratic elution with 40% A and 60% B.[2]

• Flow Rate: 0.700 mL/min[2]

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Run Time: Approximately 3 minutes

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive[2]

• Scan Type: Multiple Reaction Monitoring (MRM)[2]

• MRM Transitions:

  • Rabeprazole: Precursor Ion (m/z) 360.1 → Product Ion (m/z) 242.2[4]

  • Rabeprazole-¹³C,d₃ (IS): Precursor Ion (m/z) 364.1 → Product Ion (m/z) 246.2 (inferred)

• Ion Source Parameters:

  • Ion Spray Voltage: 5.5 kV

  • Temperature: 600°C

  • Nebulizer Gas (GS1): 55 psi

  • Turbo Gas (GS2): 55 psi

  • Curtain Gas: 40 psi

  • Collision Gas: 10 psi

Data Presentation

The following tables summarize the quantitative performance of a typical validated method for the analysis of rabeprazole in human plasma.

Table 1: Calibration Curve and Linearity

Parameter	Value
Linearity Range	0.1 - 150 ng/mL[2][5]
Correlation Coefficient (r²)	> 0.99
LLOQ	0.1 ng/mL[2][5]

Table 2: Accuracy and Precision

QC Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low QC	< 10%	< 10%	-3.33 to 10.00%[2]
Medium QC	< 10%	< 10%	-3.33 to 10.00%[2]
High QC	< 10%	< 10%	-3.33 to 10.00%[2]

Table 3: Recovery and Matrix Effect

Parameter	Rabeprazole	Rabeprazole-¹³C,d₃ (IS)
Mean Extraction Recovery	~70%[2]	Consistent with Analyte
Matrix Factor	Close to 1	Close to 1

Experimental Workflow Visualization

The following diagram illustrates the key steps in the bioanalytical workflow for the quantification of rabeprazole in human plasma.

Caption: Workflow for Rabeprazole Quantification in Human Plasma.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantification of rabeprazole in human plasma. The use of the stable isotope-labeled internal standard, Rabeprazole-¹³C,d₃, ensures high accuracy and precision, making the method well-suited for regulated bioanalysis in support of clinical and pharmacokinetic studies. The simple LLE sample preparation procedure and rapid chromatographic analysis allow for a high-throughput workflow.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. japsonline.com [japsonline.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application of Rabeprazole-13C,d3 in Pharmacokinetic Studies: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Rabeprazole-13C,d3 in pharmacokinetic (PK) studies. The stable isotope-labeled internal standard (SIL-IS) is a crucial tool for accurate and precise quantification of rabeprazole (B1678785) in biological matrices, overcoming challenges such as matrix effects and extraction variability.

Introduction to Rabeprazole and the Role of a SIL-IS

Rabeprazole is a proton pump inhibitor (PPI) that suppresses gastric acid secretion by irreversibly inhibiting the H+/K+-ATPase enzyme system (the proton pump) in gastric parietal cells.[1][2] It is used to treat various acid-related gastrointestinal conditions.[2]

Pharmacokinetic studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of rabeprazole. Accurate bioanalysis is the cornerstone of these studies. The use of a stable isotope-labeled internal standard, such as Rabeprazole-13C,d3, is the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][] A SIL-IS has nearly identical physicochemical properties to the analyte, ensuring that it behaves similarly during sample preparation and analysis, thus compensating for variations and leading to more reliable data.[]

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters of rabeprazole from studies in healthy adult volunteers. These values can serve as a reference for study design and data interpretation.

Table 1: Pharmacokinetic Parameters of a Single Oral 10 mg Dose of Rabeprazole

Parameter	Value (Mean ± SD)	Reference
Cmax (ng/mL)	353.21 ± 131.52	[5]
Tmax (hr)	3.4 ± 1.1	[5]
AUCt (ng·hr/mL)	691.36 ± 321.88	[5]
t1/2 (hr)	1.37 ± 0.75	[5]

Table 2: Pharmacokinetic Parameters of a Single Oral 20 mg Dose of Rabeprazole

Parameter	Value (Mean ± SD)	Reference
Cmax (µg/mL)	0.18 ± 0.03	[6]
Tmax (hr)	3.30 ± 0.60	[6]
t1/2β (hr)	2.29 ± 0.42	[6]
Vd (L/kg)	0.98 ± 0.18	[6]
CLB (L/h/kg)	0.30 ± 0.08	[6]

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUCt: Area under the plasma concentration-time curve from time 0 to the last measurable concentration; t1/2: Elimination half-life; t1/2β: Elimination half-life from the terminal phase; Vd: Volume of distribution; CLB: Total body clearance.

Experimental Protocols

This section provides a detailed protocol for the quantification of rabeprazole in human plasma using Rabeprazole-13C,d3 as an internal standard, based on established LC-MS/MS methods.[7][8][9]

Materials and Reagents

• Rabeprazole analytical standard

• Rabeprazole-13C,d3 (Internal Standard)

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Ammonium acetate (B1210297)

• Formic acid

• Water (deionized, 18 MΩ·cm)

• Extraction solvent (e.g., methyl tert-butyl ether:ethyl acetate 80:20, v/v)[9]

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve rabeprazole and Rabeprazole-13C,d3 in methanol to prepare individual stock solutions.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of rabeprazole by serial dilution of the primary stock solution with a suitable solvent (e.g., 50% methanol).

• Internal Standard Working Solution:

  • Prepare a working solution of Rabeprazole-13C,d3 at an appropriate concentration (e.g., 50 ng/mL) by diluting the primary stock solution.

Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of plasma sample in a polypropylene (B1209903) tube, add 10 µL of the internal standard working solution (Rabeprazole-13C,d3).[8]

• Vortex briefly to mix.

• Add 500 µL of phosphate (B84403) buffer (pH 7.0).[8]

• Add 2.5 mL of the extraction solvent.[8]

• Vortex for 10 minutes at 1500 rpm.[8]

• Centrifuge at 4,000 rpm for 5 minutes at 4°C.[8]

• Transfer the supernatant organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 50°C.[8]

• Reconstitute the dried residue in 200 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

LC-MS/MS Conditions

Table 3: Chromatographic and Mass Spectrometric Parameters

Parameter	Condition
Liquid Chromatography
Column	Ascentis® Express C18, 50 mm × 4.6 mm, 2.7 µm
Mobile Phase	A: 10 mM Ammonium Acetate in WaterB: AcetonitrileIsocratic elution with 40% A and 60% B
Flow Rate	0.700 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (Rabeprazole)	m/z 360.1 → 242.2[5]
MRM Transition (Rabeprazole-13C,d3)	m/z 364.1 → 246.2 (example)
Dwell Time	200 ms
Ion Source Temperature	500°C
Ion Spray Voltage	5500 V

Note: The MRM transition for Rabeprazole-13C,d3 should be optimized based on the specific labeled positions. The provided transition is an example assuming +4 Da shift.

Visualizations

Rabeprazole Mechanism of Action

The following diagram illustrates the signaling pathway of rabeprazole's action on the gastric proton pump.

Caption: Rabeprazole's mechanism of action in a gastric parietal cell.

Experimental Workflow for Pharmacokinetic Study

The diagram below outlines the key steps in a typical pharmacokinetic study utilizing Rabeprazole-13C,d3.

Caption: Workflow for a pharmacokinetic study of rabeprazole.

Logical Relationship of Bioanalytical Method Validation

This diagram shows the key parameters assessed during the validation of a bioanalytical method for rabeprazole quantification.

Caption: Key parameters of bioanalytical method validation.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Rabeprazole Sodium? [synapse.patsnap.com]
• 3. Bioanalysis in drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validation of LC-MS/MS Method for Determination of Rabeprazole in Human Plasma : Application of Pharmacokinetics Study -Journal of Pharmaceutical Investigation | Korea Science [koreascience.kr]
• 6. researchgate.net [researchgate.net]
• 7. japsonline.com [japsonline.com]
• 8. japsonline.com [japsonline.com]
• 9. [PDF] Validation of LC-MS/MS Method for Determination of Rabeprazole in Human Plasma : Application of Pharmacokinetics Study | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Rabeprazole-13C,d3 in Drug Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Rabeprazole-13C,d3, a stable isotope-labeled analog of Rabeprazole (B1678785), in drug metabolism and pharmacokinetic (DMPK) research. The inclusion of a stable isotope label allows for precise quantification and differentiation from the unlabeled drug, making it an invaluable tool for in vitro and in vivo studies.

Introduction to Rabeprazole and its Metabolism

Rabeprazole is a proton pump inhibitor (PPI) used to reduce stomach acid production.[1][2] It is extensively metabolized in the liver, primarily through non-enzymatic reduction to rabeprazole thioether.[3][4] The cytochrome P450 enzymes, CYP2C19 and CYP3A4, are also involved in its metabolism to a lesser extent compared to other PPIs, forming metabolites such as desmethyl rabeprazole and rabeprazole sulfone.[1][3][4] Understanding the metabolic fate of rabeprazole is crucial for assessing its efficacy, potential drug-drug interactions, and inter-individual variability in patient response.

Role of Rabeprazole-13C,d3 in Research

Rabeprazole-13C,d3 serves as an ideal internal standard (IS) in bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).[5][6] The mass shift of +4 amu (1 from 13C and 3 from deuterium) allows for its distinct detection from the unlabeled rabeprazole, while its chemical properties remain nearly identical.[6][7] This ensures that it behaves similarly to the analyte during sample extraction, chromatographic separation, and ionization, thereby compensating for variability and improving the accuracy and precision of quantitative analyses.[5][8][9]

Key Applications:

• Pharmacokinetic (PK) Studies: To accurately determine the absorption, distribution, metabolism, and excretion (ADME) of rabeprazole in preclinical and clinical studies.[][11]

• Metabolite Identification and Quantification: To aid in the identification and quantification of rabeprazole metabolites in various biological matrices.[12]

• Bioequivalence Studies: To compare the pharmacokinetic profiles of different formulations of rabeprazole.[]

• In Vitro Metabolism Studies: To investigate the metabolic pathways of rabeprazole using liver microsomes, hepatocytes, or recombinant enzyme systems.

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters of rabeprazole and typical mass spectrometry settings for the analysis of rabeprazole and its labeled internal standard.

Table 1: Pharmacokinetic Parameters of Rabeprazole (Oral Administration)

Parameter	Value	Reference
Bioavailability	~52%	[4]
Protein Binding	96.3%	[1]
Elimination Half-life	~1 hour	[1][4]
Time to Peak Plasma Concentration (Tmax)	~3-4 hours	[4]
Excretion	90% via kidney as metabolites	[1]

Table 2: Typical LC-MS/MS Parameters for Rabeprazole and Rabeprazole-13C,d3

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Reference
Rabeprazole	360.1	242.1	Optimized for instrument	[13]
Rabeprazole-13C,d3	364.1	246.1	Optimized for instrument	Derived

Note: Collision energy should be optimized for the specific mass spectrometer being used.

Experimental Protocols

This protocol outlines a method for the quantitative determination of rabeprazole in human plasma using Rabeprazole-13C,d3 as an internal standard.

Materials:

• Human plasma (with anticoagulant)

• Rabeprazole analytical standard

• Rabeprazole-13C,d3 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a 1 mg/mL stock solution of rabeprazole and Rabeprazole-13C,d3 in methanol.

  • Prepare serial dilutions of the rabeprazole stock solution in methanol to create calibration standards (e.g., 1-2000 ng/mL).

  • Prepare a working solution of Rabeprazole-13C,d3 at a concentration of 100 ng/mL in methanol.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (calibration standard, quality control, or unknown), add 25 µL of the Rabeprazole-13C,d3 working solution.

  • Vortex for 30 seconds.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 2 minutes.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 200 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 column (e.g., 50 x 2.1 mm, 3.5 µm)

    • Mobile Phase A: 0.1% formic acid in water

    • Mobile Phase B: 0.1% formic acid in acetonitrile

    • Gradient: Start with 10% B, ramp to 90% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate.

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Monitor the transitions specified in Table 2.

    • Optimize source parameters (e.g., capillary voltage, source temperature) according to the instrument manufacturer's guidelines.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of rabeprazole to Rabeprazole-13C,d3 against the concentration of the calibration standards.

  • Determine the concentration of rabeprazole in the unknown samples by interpolating their peak area ratios from the calibration curve.

This protocol describes an experiment to investigate the metabolism of rabeprazole using HLMs.

Materials:

• Human Liver Microsomes (HLM)

• Rabeprazole

• Rabeprazole-13C,d3

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4)

• Acetonitrile (cold)

• Incubator/water bath

• LC-MS/MS system

Procedure:

• Incubation:

  • Prepare an incubation mixture containing HLM (e.g., 0.5 mg/mL protein), phosphate buffer, and rabeprazole (e.g., 1 µM).

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C with gentle shaking.

  • Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching and Sample Preparation:

  • Stop the reaction by adding 2 volumes of ice-cold acetonitrile containing Rabeprazole-13C,d3 (as an internal standard for the quantification of remaining rabeprazole).

  • Vortex and centrifuge at 10,000 x g for 10 minutes to pellet the protein.

  • Transfer the supernatant for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using the LC-MS/MS method described in Protocol 1 to quantify the amount of rabeprazole remaining at each time point.

  • To identify metabolites, perform a full scan or precursor ion scan to look for expected metabolic products (e.g., rabeprazole thioether, desmethyl rabeprazole, rabeprazole sulfone).

• Data Analysis:

  • Plot the natural logarithm of the remaining rabeprazole concentration versus time to determine the in vitro half-life (t1/2).

  • Calculate the intrinsic clearance (CLint).

Visualizations

References

• 1. Rabeprazole - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. ClinPGx [clinpgx.org]
• 4. Rabeprazole: pharmacokinetics and pharmacokinetic drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. simbecorion.com [simbecorion.com]
• 7. Page loading... [guidechem.com]
• 8. scispace.com [scispace.com]
• 9. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. metsol.com [metsol.com]
• 12. benchchem.com [benchchem.com]
• 13. Development and validation of a high throughput UPLC–MS/MS method for simultaneous quantification of esomeprazole, rabeprazole and levosulpiride in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols for the Use of Rabeprazole-13C,d3 in Bioequivalence Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rabeprazole (B1678785) is a proton pump inhibitor used to treat acid-related gastrointestinal conditions. Bioequivalence (BE) studies are crucial for ensuring that generic formulations of rabeprazole perform equivalently to the innovator product. The use of a stable isotope-labeled internal standard (SIL-IS), such as Rabeprazole-13C,d3, is a widely accepted and recommended practice in bioanalytical methods for BE studies.[1][2][3] SIL-ISs offer significant advantages by minimizing variability during sample processing and analysis, thereby enhancing the accuracy and precision of the quantitative data.[1][3] This document provides a detailed protocol for the use of Rabeprazole-13C,d3 in bioequivalence studies, covering the bioanalytical method validation and a typical pharmacokinetic study design.

I. Bioanalytical Method Using LC-MS/MS

A sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is essential for the accurate quantification of rabeprazole in biological matrices like human plasma.[4][5][6]

1. Materials and Reagents:

• Rabeprazole reference standard

• Rabeprazole-13C,d3 (Internal Standard, IS)

• Human plasma (with anticoagulant, e.g., K2-EDTA)

• Acetonitrile (HPLC grade)

• Ammonium (B1175870) acetate (B1210297) (HPLC grade)

• Methyl tert-butyl ether (MTBE)

• Water (deionized or HPLC grade)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

3. Experimental Protocols:

3.1. Preparation of Stock and Working Solutions:

• Rabeprazole Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of rabeprazole reference standard in methanol (B129727) or a suitable solvent to obtain a final concentration of 1 mg/mL.

• Rabeprazole-13C,d3 Stock Solution (1 mg/mL): Prepare in the same manner as the rabeprazole stock solution.

• Working Solutions: Prepare serial dilutions of the stock solutions with a suitable solvent (e.g., 50:50 acetonitrile:water) to create calibration curve standards and quality control (QC) samples at various concentrations. The internal standard working solution should be prepared at a fixed concentration.

3.2. Sample Preparation (Liquid-Liquid Extraction - LLE):

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Add 25 µL of the Rabeprazole-13C,d3 internal standard working solution.

• Vortex for 30 seconds.

• Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether).

• Vortex for 10 minutes to ensure thorough mixing.

• Centrifuge at a high speed (e.g., 10,000 rpm) for 5 minutes to separate the organic and aqueous layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

3.3. Chromatographic and Mass Spectrometric Conditions:

Parameter	Condition
HPLC Column	Ascentis® Express C18, 50 mm × 4.6 mm, 2.7 µm[4][6]
Mobile Phase	Isocratic elution with 40% 10 mM ammonium acetate and 60% acetonitrile[4][6]
Flow Rate	0.700 mL/min[4][6]
Injection Volume	5-10 µL
Column Temperature	Ambient or controlled at 40°C
Ionization Mode	Electrospray Ionization (ESI), Positive[4][6]
Detection Mode	Multiple Reaction Monitoring (MRM)[4][6]
MRM Transitions	Rabeprazole: m/z 360.3 → 242.1[7] Rabeprazole-13C,d3: (Adjust for isotope labeling)

4. Method Validation:

The bioanalytical method must be validated according to regulatory guidelines (e.g., FDA, EMA).[1] Key validation parameters include:

• Specificity and Selectivity: Assessed by analyzing blank plasma from multiple sources to check for interferences at the retention times of rabeprazole and the IS.[4][6]

• Linearity: The method should be linear over a defined concentration range, for example, 0.1 ng/mL to 150 ng/mL in human plasma.[4][6]

• Accuracy and Precision: Intra- and inter-day accuracy and precision should be evaluated at multiple QC levels (low, medium, and high). Precision should be less than 15% (20% at LLOQ), and accuracy should be within ±15% (±20% at LLOQ).[4][6]

• Recovery: The extraction efficiency of rabeprazole and the IS from the biological matrix should be consistent and reproducible. A recovery of around 70% has been reported as consistent.[4][6]

• Matrix Effect: Evaluated to ensure that matrix components do not suppress or enhance the ionization of the analyte and IS.[4][6]

• Stability: The stability of rabeprazole in plasma should be assessed under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage.[8]

Quantitative Data Summary:

Validation Parameter	Acceptance Criteria/Typical Value
Linearity Range	0.1 - 150 ng/mL[4][6]
Lower Limit of Quantification (LLOQ)	0.1 ng/mL[4][6]
Intra-day Precision (%CV)	< 10%[4]
Inter-day Precision (%CV)	< 10%[4]
Accuracy (% Bias)	-3.33% to 10.00%[4][6]
Recovery	~70%[4][6]

II. Bioequivalence Study Protocol

A typical bioequivalence study for rabeprazole involves a randomized, two-period, two-sequence, single-dose, crossover design in healthy human subjects under fasting and fed conditions.[9][10][11]

1. Study Design and Population:

• Design: Randomized, two-period, two-sequence, crossover.

• Population: Healthy adult male and/or female volunteers.

• Treatments:

  • Test Product: Generic rabeprazole formulation.

  • Reference Product: Innovator rabeprazole formulation.

• Washout Period: A sufficient washout period (e.g., 7 days) should separate the two treatment periods.[11]

2. Dosing and Sample Collection:

• Dosing: A single oral dose of the test or reference product is administered.

• Blood Sampling: Blood samples are collected at predefined time points, for instance, pre-dose and at 1, 1.5, 2, 2.5, 3, 3.5, 4, 4.5, 5, 6, 7, 8, 10, and 12 hours post-dose.[9] Plasma is separated and stored frozen (e.g., -20°C or -70°C) until analysis.[12]

3. Pharmacokinetic Analysis: The following pharmacokinetic parameters are calculated for both the test and reference products:

• Cmax: Maximum plasma concentration.

• AUC(0-t): Area under the plasma concentration-time curve from time zero to the last measurable concentration.

• AUC(0-∞): Area under the plasma concentration-time curve from time zero to infinity.

• Tmax: Time to reach Cmax.

• t1/2: Elimination half-life.

4. Statistical Analysis:

• The 90% confidence intervals for the ratio of the geometric means (Test/Reference) of Cmax, AUC(0-t), and AUC(0-∞) should fall within the acceptance range of 80.00% to 125.00%.[9][13]

Pharmacokinetic Parameters from a Representative Study:

Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)
Cmax (ng/mL)	678.24 ± 278.93[13]	657.83 ± 250.86[13]
AUC(0-t) (ng·h/mL)	1415.88 ± 505.46[13]	1457.44 ± 524.40[13]
AUC(0-∞) (ng·h/mL)	1439.10 ± 507.47[13]	1479.81 ± 527.83[13]
Tmax (h)	3.8 ± 0.8[13]	3.7 ± 0.5[13]
t1/2 (h)	1.48 ± 0.19[13]	1.38 ± 0.24[13]

III. Visualizations

Experimental Workflow for Bioanalytical Method:

Caption: Bioanalytical workflow for rabeprazole quantification.

Logical Relationship in Bioequivalence Assessment:

Caption: Bioequivalence assessment logic.

References

• 1. benchchem.com [benchchem.com]
• 2. Stable Isotopes in Pharmacokinetic Studies | Annual Reviews [annualreviews.org]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. japsonline.com [japsonline.com]
• 5. researchgate.net [researchgate.net]
• 6. A Sensitive Ultra-Fast Bioanalytical Method for the Quantification of Rabeprazole in Human Plasma | Journal of Applied Pharmaceutical Science [bibliomed.org]
• 7. Improved quantitative determination of (R)- and (S)-rabeprazole sodium and its metabolites in rat plasma by LC-MS/MS and its application to a toxicokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 9. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. Bioequivalence evaluation of two rabeprazole enteric coated formulations in healthy Chinese volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Liquid chromatography-tandem mass/mass spectrometry method for the quantification of rabeprazole in human plasma and application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Rabeprazole-13C,d3 using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed methodology for the sensitive and selective quantification of Rabeprazole-13C,d3 in a biological matrix, serving as a stable isotope-labeled internal standard (SIL-IS) for the bioanalysis of Rabeprazole (B1678785). The protocols outlined are suitable for pharmacokinetic studies and other drug development applications.

Introduction

Rabeprazole is a proton pump inhibitor used to treat acid-related gastrointestinal conditions.[1] Accurate quantification of Rabeprazole in biological samples is crucial for pharmacokinetic and bioequivalence studies. The use of a stable isotope-labeled internal standard, such as Rabeprazole-13C,d3, is the gold standard in LC-MS/MS-based bioanalysis to compensate for matrix effects and variations in sample processing, ensuring high accuracy and precision.[2] This application note details the optimized mass spectrometry parameters and a validated experimental protocol for the detection of Rabeprazole-13C,d3 alongside Rabeprazole in human plasma.

Quantitative Mass Spectrometry Parameters

A highly sensitive ultra-fast LC-MS/MS method has been developed for the quantification of Rabeprazole using Rabeprazole-13C,d3 as an internal standard.[3] Detection is performed on a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with an electrospray ionization (ESI) source in the positive ion mode.[3][4]

The mass transition for Rabeprazole is m/z 360.1 → 242.1.[4][5] Given that Rabeprazole-13C,d3 has one 13C and three deuterium (B1214612) atoms, its protonated molecule [M+H]⁺ will have a mass shift of +4 Da compared to unlabelled Rabeprazole. Assuming the fragmentation pattern is similar and the labels remain on the precursor ion fragment, the product ion will also be shifted.

Table 1: Optimized Mass Spectrometry Parameters for Rabeprazole and Rabeprazole-13C,d3

Analyte	Precursor Ion (Q1) [M+H]⁺ (m/z)	Product Ion (Q3) (m/z)	Cone Voltage (V)	Collision Energy (eV)
Rabeprazole	360.1	242.1	20	12
Rabeprazole-13C,d3 (IS)	364.1	246.1	Optimize for max response	Optimize for max response

Note: Cone voltage and collision energy for the internal standard should be optimized to achieve maximum signal intensity, but values are typically similar to the analyte.

Table 2: Typical Ion Source and Gas Parameters

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization, Positive (ESI+)[6]
Capillary Voltage	~3.5 kV (Optimization required)[4][6]
Source Temperature	~150 °C (Optimization required)[4][6]
Desolvation Temperature	~500 °C (Optimization required)[4][6]
Dwell Time	100 ms[4]

Experimental Protocols

This section provides a detailed methodology for the analysis of Rabeprazole and its internal standard, Rabeprazole-13C,d3, in human plasma.

Materials and Reagents

• Rabeprazole reference standard

• Rabeprazole-13C,d3 (Internal Standard)

• Acetonitrile (HPLC or LC-MS grade)[1]

• Methanol (B129727) (HPLC or LC-MS grade)[1]

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)[1]

• Ethyl acetate (HPLC grade)

• Methyl tert-butyl ether (HPLC grade)

• Human plasma (with anticoagulant)[1]

• Ultrapure water

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standards of Rabeprazole and Rabeprazole-13C,d3 in methanol to obtain individual stock solutions of 1 mg/mL.[1]

• Working Solutions: Prepare serial dilutions of the stock solutions with a mixture of methanol and water (e.g., 70:30 v/v) to create working solutions for calibration curve standards and quality control (QC) samples.[1] The internal standard working solution should be prepared at an appropriate concentration (e.g., 100 ng/mL).

Sample Preparation (Liquid-Liquid Extraction)

Liquid-liquid extraction (LLE) is a robust method for extracting Rabeprazole from human plasma.[3][4]

• Pipette 100 µL of human plasma into a microcentrifuge tube.[7]

• Add 25 µL of the Rabeprazole-13C,d3 internal standard working solution.[2]

• Add 1 mL of extraction solvent (e.g., a mixture of methyl tert-butyl ether and ethyl acetate 80:20, v/v).[4][8]

• Vortex the mixture for 10 minutes to ensure thorough mixing.[4][7]

• Centrifuge at a high speed (e.g., 5000 x g or 10,000 rpm) for 5-10 minutes to separate the organic and aqueous layers.[4][7]

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40 °C.[2][4]

• Reconstitute the dried extract in 200 µL of the mobile phase.[2]

• Inject an aliquot (e.g., 2-10 µL) into the LC-MS/MS system for analysis.[2][4]

Chromatographic Conditions

• Column: A reverse-phase C18 column is commonly used, for example, an Ascentis® Express C18 (50 mm × 4.6 mm, 2.7 μm) or a Hypersil Gold C18 column.[3][4]

• Mobile Phase:

  • Mobile Phase A: 10 mM ammonium acetate in water.[3]

  • Mobile Phase B: Acetonitrile.[3]

• Elution Mode: Isocratic elution with 40% Mobile Phase A and 60% Mobile Phase B.[3] A gradient elution can also be used for better separation from matrix components.[4]

• Flow Rate: 0.700 mL/min.[3]

• Column Temperature: Ambient or controlled at 40 °C.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the bioanalytical method from sample receipt to final data analysis.

Caption: Bioanalytical workflow for Rabeprazole quantification.

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the quantification of Rabeprazole in human plasma, utilizing Rabeprazole-13C,d3 as an effective internal standard to ensure data integrity. The detailed mass spectrometry parameters and experimental protocol can be readily implemented in a bioanalytical laboratory to support various stages of drug development. Optimization of certain parameters, such as collision energy and source conditions, may be required depending on the specific instrumentation used.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. japsonline.com [japsonline.com]
• 4. Development and validation of a high throughput UPLC–MS/MS method for simultaneous quantification of esomeprazole, rabeprazole and levosulpiride in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Rabeprazole-13C,d3 Mass Spectrometry Analysis

Welcome to the technical support center for the mass spectrometry analysis of Rabeprazole-13C,d3. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to achieving optimal signal intensity and reliable quantification of this internal standard in your LC-MS/MS assays.

Frequently Asked Questions (FAQs)

Q1: We are observing a consistently low or no signal for our Rabeprazole-13C,d3 internal standard. What are the primary causes?

A1: Low or absent signal for a stable isotope-labeled internal standard like Rabeprazole-13C,d3 can be attributed to several factors. These can range from the integrity of the standard itself to issues with the analytical methodology. A systematic approach to troubleshooting is recommended to pinpoint the exact cause.[1]

Q2: Could the issue be with the Rabeprazole-13C,d3 material itself?

A2: Yes, it is crucial to first rule out any issues with the internal standard. This includes potential degradation of the compound or errors in the preparation of the stock and working solutions.[1] It's also worth noting that while stable isotope labeling is designed to create a compound that is chemically identical to the analyte, there can be very slight differences in physicochemical properties. For instance, deuterated compounds can sometimes exhibit slightly different chromatographic retention times compared to their non-deuterated counterparts.[1]

Q3: How significant are matrix effects when analyzing Rabeprazole-13C,d3 in biological samples?

A3: Matrix effects are a very common challenge in LC-MS/MS bioanalysis and can significantly impact the signal intensity of Rabeprazole-13C,d3.[2][3] These effects arise from co-eluting endogenous components from the biological matrix (e.g., plasma, urine) that interfere with the ionization of the target analyte in the mass spectrometer's ion source.[2][4] This interference can lead to either suppression or enhancement of the signal, resulting in inaccurate quantification.[2][5] Common sources of matrix effects in plasma samples include phospholipids (B1166683) and salts.[2]

Q4: What are the expected MRM transitions for Rabeprazole-13C,d3?

A4: To determine the specific MRM transitions for Rabeprazole-13C,d3, you would typically add the mass shift due to the isotopic labeling to the precursor and relevant product ions of unlabeled rabeprazole (B1678785). For unlabeled rabeprazole, a common transition is m/z 360.1 → 242.2.[6][7][8] Given the presence of 13C and d3, you would need to calculate the expected mass shift and confirm the exact m/z values by infusing a solution of Rabeprazole-13C,d3 into the mass spectrometer.

Troubleshooting Guides

Issue 1: Poor or No Signal Intensity for Rabeprazole-13C,d3

This is a common issue that can often be resolved by systematically evaluating each stage of the analytical workflow.

Troubleshooting Workflow for Poor Signal Intensity

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Stereoselective pharmacokinetics of (R)-(+)- and (S)-(-)-rabeprazole in human using chiral LC-MS/MS after administration of rabeprazole sodium enteric-coated tablet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Quantification of Rabeprazole-13C,d3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the quantification of Rabeprazole-13C,d3, with a specific focus on overcoming matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the quantification of Rabeprazole-13C,d3?

A1: Matrix effects in LC-MS/MS analysis are the alteration of analyte ionization efficiency due to the presence of co-eluting endogenous components from the biological matrix (e.g., plasma, urine).[1] This interference can either suppress or enhance the signal of Rabeprazole-13C,d3, leading to inaccurate and imprecise quantification.[1] Common sources of matrix effects in plasma samples for rabeprazole (B1678785) analysis include phospholipids (B1166683) and salts.[1]

Q2: How can I determine if my assay is being affected by matrix effects?

A2: The presence of matrix effects can be assessed using the post-extraction addition method. This involves comparing the peak response of Rabeprazole-13C,d3 spiked into an extracted blank matrix sample with the response of the analyte in a neat solution. A significant difference in peak areas between the two samples indicates the presence of matrix effects.[1] Another technique is post-column infusion, which helps identify the regions in the chromatogram where ion suppression or enhancement occurs.[1]

Q3: What is the most effective way to compensate for matrix effects?

A3: The most effective method to compensate for matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS), such as Rabeprazole-13C,d3 itself, for the quantification of the unlabeled rabeprazole.[1][2] The SIL-IS co-elutes with the analyte and experiences similar ionization suppression or enhancement, allowing for reliable correction and accurate quantification.[1] When a SIL-IS is not available for the analyte, an analogue internal standard with similar physicochemical properties can be used, though it may not compensate for matrix effects as effectively.[1]

Q4: My Rabeprazole signal is inconsistent and shows poor sensitivity. What are the likely causes?

A4: Inconsistent signals and poor sensitivity are often attributable to ion suppression caused by matrix effects.[1] Another significant factor can be the instability of rabeprazole in acidic conditions.[3][4] Rabeprazole is known to degrade under acidic, thermal, and oxidative stress.[4][5] To minimize degradation, it is crucial to maintain alkaline conditions (pH > 8.0) during sample preparation and storage.[3]

Q5: I am observing carryover of rabeprazole in my blank injections. How can this be resolved?

A5: Carryover can be a result of several factors. Ensure that the injection needle and port are being adequately washed with a strong organic solvent. Optimizing the wash solvent and increasing the wash volume or number of wash cycles can help. Also, check for any dead volumes in the LC system where the analyte might be retained.

Troubleshooting Guide: Overcoming Matrix Effects

This guide provides a systematic approach to identifying and mitigating matrix effects during the quantification of Rabeprazole-13C,d3.

Step 1: Assess the Matrix Effect

Before implementing strategies to overcome matrix effects, it's essential to confirm their presence and magnitude.

• Method: Post-Extraction Addition.

• Procedure:

  • Prepare a blank biological sample by performing the extraction procedure without the analyte or internal standard.

  • Spike the extracted blank matrix with a known concentration of Rabeprazole-13C,d3.

  • Prepare a neat solution of Rabeprazole-13C,d3 at the same concentration in the reconstitution solvent.

  • Analyze both samples by LC-MS/MS.

  • Calculate the matrix factor (MF) using the formula: MF = (Peak Area in Extracted Blank) / (Peak Area in Neat Solution)

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

Step 2: Optimize Sample Preparation

Improving the sample cleanup procedure is a critical step in reducing matrix effects by removing interfering endogenous components.[1]

Method	Description	Advantages	Disadvantages
Protein Precipitation (PPT)	A simple method where a solvent like acetonitrile (B52724) or methanol (B129727) is added to precipitate proteins.	Quick and easy.	Often insufficient for removing phospholipids, leading to significant matrix effects.[1]
Liquid-Liquid Extraction (LLE)	Separates analytes from interferences based on their differential solubility in two immiscible liquids.	Can be highly selective by optimizing the extraction solvent and pH.[1]	Can be time-consuming and may require large volumes of organic solvents.
Solid-Phase Extraction (SPE)	A chromatographic technique used to separate components of a mixture.	Offers high selectivity and can effectively remove a wide range of interferences.	Method development can be more complex and costly.
HybridSPE®-Phospholipid	A specific technique designed for the removal of phospholipids from the sample.	Highly effective at removing a major source of matrix effects in plasma.[1]	May be more expensive than other methods.

Step 3: Chromatographic Optimization

Adjusting the chromatographic conditions can help separate Rabeprazole-13C,d3 from co-eluting matrix components.

• Modify the Gradient: Altering the gradient elution profile can shift the retention time of the analyte away from regions of significant ion suppression.[1]

• Change the Column: Using a column with a different chemistry (e.g., C18, phenyl-hexyl) can change the selectivity and improve separation.[1]

• Adjust the Flow Rate: Lowering the flow rate can sometimes improve ionization efficiency and reduce the impact of matrix effects.[1]

Step 4: Alternative Ionization Source

If significant matrix effects persist with electrospray ionization (ESI), consider switching to atmospheric pressure chemical ionization (APCI), which is often less susceptible to matrix effects.[1]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Rabeprazole from Human Plasma

This protocol is a general guideline and should be optimized for your specific application.

• To 100 µL of plasma sample, add 25 µL of the internal standard working solution (e.g., a deuterated analog of another proton pump inhibitor).

• Vortex for 30 seconds.

• Add 1 mL of extraction solvent (e.g., a mixture of methyl tert-butyl ether and ethyl acetate (B1210297), 80:20 v/v).[6]

• Vortex for 10 minutes.

• Centrifuge at 5000 x g for 10 minutes.[1]

• Transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.[1]

• Reconstitute the dried residue in 200 µL of the mobile phase.[1]

• Inject an aliquot into the LC-MS/MS system.[1]

Protocol 2: LC-MS/MS Parameters for Rabeprazole Quantification

These are typical starting parameters and should be optimized for your instrument and assay.

• LC Column: Ascentis® Express C18, 50 mm × 4.6 mm, 2.7 µm.[2]

• Mobile Phase: Isocratic elution with 40% 10 mM ammonium (B1175870) acetate and 60% acetonitrile.[2]

• Flow Rate: 0.700 mL/min.[2]

• Ionization Source: Electrospray Ionization (ESI) in positive mode.[2]

• MRM Transitions:

  • Rabeprazole: m/z 360.3 → 242.1[7]

  • Rabeprazole-13C,d3: (Adjust based on the specific labeled positions)

Visualizations

Caption: Troubleshooting workflow for identifying and mitigating matrix effects.

Caption: Simplified signaling pathway of Rabeprazole's mechanism of action.

References

• 1. benchchem.com [benchchem.com]
• 2. japsonline.com [japsonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Development and Validation of a Stability-Indicating RP-HPLC Method for the Determination of Process-Related Impurities and Degradation Products of Rabeprazole Sodium in Pharmaceutical Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and validation of a high throughput UPLC–MS/MS method for simultaneous quantification of esomeprazole, rabeprazole and levosulpiride in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improved quantitative determination of (R)- and (S)-rabeprazole sodium and its metabolites in rat plasma by LC-MS/MS and its application to a toxicokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Best Practices for Rabeprazole-13C,d3 Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the best practices for handling and storing Rabeprazole-13C,d3 solutions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Rabeprazole-13C,d3 stock solutions?

A1: Dimethyl sulfoxide (B87167) (DMSO) is a commonly recommended solvent for preparing stock solutions of Rabeprazole-13C,d3. For in vivo studies, further dilution of the DMSO stock solution into aqueous buffers or vehicles like corn oil or 0.5% carboxymethyl cellulose (B213188) (CMC) in saline may be necessary.[1]

Q2: What are the optimal storage conditions for Rabeprazole-13C,d3 in its solid form?

A2: For long-term stability of solid Rabeprazole-13C,d3, it is recommended to store the compound at -20°C for up to three years. For short-term storage, 4°C is suitable for up to two years.[1] It is crucial to keep the container tightly sealed and protected from moisture.

Q3: How should I store Rabeprazole-13C,d3 solutions?

A3: Aliquot your Rabeprazole-13C,d3 stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store these aliquots at -80°C for up to six months or at -20°C for up to one month.[1] Avoid repeated warming and cooling of the solution to maintain its integrity.

Q4: Is Rabeprazole-13C,d3 sensitive to light?

A4: Yes, Rabeprazole and its analogs are known to be sensitive to light.[2] Photodegradation can occur upon exposure to UV light. Therefore, it is essential to store solutions in amber vials or containers wrapped in aluminum foil to protect them from light.

Q5: What is the stability of Rabeprazole-13C,d3 in acidic and neutral solutions?

A5: Rabeprazole is highly unstable in acidic and neutral aqueous solutions (pH ≤ 7.0).[2] The decomposition half-life in solutions with a pH below 3.0 can be less than 10 minutes.[2] Therefore, it is critical to avoid acidic conditions during solution preparation and storage. The compound is more stable in basic conditions (pH > 8.0).[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected degradation of Rabeprazole-13C,d3 in solution.	1. Acidic pH: The solution may have an acidic pH, leading to rapid degradation. 2. Light Exposure: The solution may have been exposed to light for a prolonged period. 3. Improper Storage Temperature: The solution was not stored at the recommended low temperatures. 4. Repeated Freeze-Thaw Cycles: The stock solution has been subjected to multiple freeze-thaw cycles.	1. Ensure the pH of your final solution is above 7.0, ideally in the basic range (pH > 8.0). 2. Always store solutions in light-protected containers (e.g., amber vials). 3. Store stock solutions at -80°C or -20°C. 4. Aliquot stock solutions into single-use vials to avoid repeated freezing and thawing.
Precipitation observed in the Rabeprazole-13C,d3 solution upon storage.	1. Low Temperature: The solvent's freezing point may have been reached, causing the solute to precipitate. 2. Supersaturation: The initial concentration of the solution may have been too high.	1. Gently warm the solution to room temperature and vortex to redissolve the precipitate before use. 2. Prepare a new stock solution at a lower concentration.
Inconsistent results in analytical assays (e.g., HPLC, LC-MS).	1. Degradation during sample preparation: The sample preparation workflow may expose the compound to destabilizing conditions (e.g., acidic mobile phase). 2. Adsorption to labware: The compound may adsorb to the surface of certain plastics.	1. Use a mobile phase with a pH that ensures the stability of Rabeprazole (pH > 7.0). Minimize the time between sample preparation and analysis. 2. Whenever possible, use glass or polypropylene (B1209903) labware. If other plastics must be used, perform a preliminary test to check for adsorption.

Data Presentation

Table 1: Recommended Storage Conditions for Rabeprazole-13C,d3

Form	Condition	Temperature	Duration	Notes
Solid	Long-term	-20°C	Up to 3 years	Keep in a tightly sealed container, protected from moisture.[1]
Short-term	4°C	Up to 2 years	Keep in a tightly sealed container, protected from moisture.[1]
Solution in DMSO	Long-term	-80°C	Up to 6 months	Aliquot to avoid repeated freeze-thaw cycles. Protect from light.[1]
Short-term	-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles. Protect from light.[1]

Experimental Protocols

Protocol 1: Preparation of Rabeprazole-13C,d3 Stock Solution

• Materials:

  • Rabeprazole-13C,d3 solid

  • Anhydrous Dimethyl sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes or vials

  • Calibrated analytical balance

  • Vortex mixer

• Procedure:

  • Allow the Rabeprazole-13C,d3 solid to equilibrate to room temperature before opening the vial to prevent moisture condensation.

  • Accurately weigh the desired amount of Rabeprazole-13C,d3 solid using a calibrated analytical balance.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock solution concentration (e.g., 10 mg/mL).

  • Vortex the solution until the solid is completely dissolved.

  • Aliquot the stock solution into single-use, light-protected (amber) vials.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Stability Assessment by HPLC

This protocol is based on established methods for Rabeprazole sodium and can be adapted for Rabeprazole-13C,d3.

• Materials and Equipment:

  • Rabeprazole-13C,d3 solution

  • HPLC system with UV detector

  • C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

  • Mobile Phase A: 0.025 M Potassium Dihydrogen Phosphate buffer (pH adjusted to 6.4 with triethylamine) and acetonitrile (B52724) (90:10 v/v)

  • Mobile Phase B: Acetonitrile and water (90:10 v/v)

  • Diluent: A mixture of water and acetonitrile (50:50 v/v)

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 280 nm

  • Injection Volume: 10 µL

  • Gradient Program: A time-based gradient can be optimized to ensure separation of the parent peak from any degradation products.

• Procedure:

  • Prepare samples of Rabeprazole-13C,d3 solution that have been subjected to different stress conditions (e.g., acidic, basic, oxidative, photolytic, thermal).

  • Prepare a control sample of the freshly prepared Rabeprazole-13C,d3 solution.

  • Filter all samples through a 0.45 µm syringe filter before injection.

  • Inject the samples into the HPLC system.

  • Analyze the resulting chromatograms to determine the percentage of degradation by comparing the peak area of the parent compound in the stressed samples to the control sample.

Visualizations

Caption: Recommended workflow for the preparation and handling of Rabeprazole-13C,d3 solutions.

Caption: Major factors contributing to the degradation of Rabeprazole-13C,d3 solutions.

References

• 1. Rabeprazole-13C,d3 | Bacterial | 1261392-48-6 | Invivochem [invivochem.com]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Solid-Phase Extraction (SPE) for Rabeprazole-13C,d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining solid-phase extraction (SPE) methods for Rabeprazole-13C,d3.

Troubleshooting Guide

This guide addresses common issues encountered during the solid-phase extraction of Rabeprazole and its isotopically labeled internal standard, Rabeprazole-13C,d3, from biological matrices.

Problem	Potential Cause	Recommended Solution
Low Analyte Recovery	Analyte Breakthrough During Sample Loading: The sorbent may not be retaining the analyte effectively. This can happen if the sample loading flow rate is too high, or the sample solvent has a stronger affinity for the analyte than the sorbent does.[1]	- Decrease the sample loading flow rate to allow more time for the analyte to interact with the sorbent.[2]- Dilute the sample with a weaker solvent to increase the analyte's affinity for the sorbent.[2]- Ensure the sample pH is adjusted to a neutral or slightly alkaline state (pH > 7) to maximize Rabeprazole's retention on reversed-phase sorbents.[3]
Analyte Elution During Wash Step: The wash solvent may be too strong, causing the analyte to be washed off the sorbent along with interferences.[1]	- Decrease the organic solvent percentage in the wash solution.[2]- Optimize the wash solvent strength by testing a range of solvent compositions to find the strongest possible wash that doesn't elute the analyte.[4]
Incomplete Elution: The elution solvent may not be strong enough to desorb the analyte completely from the sorbent.[1]	- Increase the strength of the elution solvent by increasing the percentage of organic solvent.[1]- Consider adding a small amount of a basic modifier (e.g., ammonium (B1175870) hydroxide) to the elution solvent to ensure Rabeprazole is in a non-ionized state, facilitating its elution from reversed-phase sorbents.- Increase the volume of the elution solvent and consider eluting in smaller, multiple fractions.[5]
Analyte Degradation: Rabeprazole is unstable in acidic conditions.[6] Exposure to acidic pH during sample pre-treatment or extraction can lead to significant analyte loss.	- Maintain a neutral to slightly alkaline pH (pH 7-8) throughout the entire sample preparation and extraction process.[3][7]- Avoid using acidic reagents for protein precipitation or sample pH adjustment.
Poor Reproducibility	Inconsistent Sample Pre-treatment: Variations in protein precipitation or pH adjustment can lead to inconsistent results.[2]	- Standardize the sample pre-treatment protocol, ensuring consistent reagent volumes, mixing times, and centrifugation parameters.[8]
Variable Flow Rates: Inconsistent flow rates during sample loading, washing, and elution can affect analyte retention and recovery.[2]	- Use a vacuum manifold with consistent vacuum pressure or an automated SPE system to ensure uniform flow rates across all samples.
Sorbent Drying Out: If the sorbent bed dries out after conditioning and before sample loading, analyte retention can be compromised.[2]	- Ensure the sorbent bed remains wetted after the conditioning and equilibration steps. Do not allow air to be drawn through the cartridge before the sample is loaded.
High Matrix Effects	Insufficient Removal of Interferences: The wash step may not be effective at removing all matrix components that can interfere with MS detection.	- Optimize the wash step by testing different solvent compositions and volumes. A stronger wash solvent that does not elute the analyte will result in a cleaner extract.[1]- Consider using a mixed-mode SPE sorbent that offers multiple retention mechanisms for more selective removal of interferences.[1]
Co-elution of Phospholipids: Phospholipids from plasma samples are a common source of matrix effects in LC-MS analysis.	- Incorporate a wash step with a solvent designed to remove phospholipids, such as a high percentage of methanol (B129727) or isopropanol.
Slow Flow Rate / Clogged Cartridge	Particulates in the Sample: Precipitated proteins or other particulates in the sample can clog the SPE cartridge frits.[9]	- Ensure samples are adequately centrifuged after protein precipitation and that only the clear supernatant is loaded onto the SPE cartridge.[8]- Consider using a pre-filter before the SPE cartridge.
High Sample Viscosity: Viscous samples can lead to slow flow rates.[9]	- Dilute the sample with an appropriate buffer to reduce its viscosity before loading.

Frequently Asked Questions (FAQs)

Q1: What is the best type of SPE sorbent for Rabeprazole?

A1: Polymeric reversed-phase sorbents, such as Oasis HLB, are a good choice for Rabeprazole extraction from biological fluids.[10] These sorbents offer high capacity and stability across a wide pH range, which is beneficial given Rabeprazole's pH sensitivity. One study demonstrated high recovery (>91.8%) of Rabeprazole from human plasma using an Oasis HLB cartridge.[10] While traditional silica-based C18 sorbents can also be used, polymeric sorbents often provide cleaner extracts and more consistent performance.

Q2: Why is pH control so important when extracting Rabeprazole?

A2: Rabeprazole is a benzimidazole (B57391) proton pump inhibitor that is highly unstable in acidic environments.[6][7] Exposure to acidic conditions (pH < 6) will cause rapid degradation of the analyte, leading to inaccurate and unreliable results.[11] Therefore, it is crucial to maintain a neutral to slightly alkaline pH (ideally between 7 and 8) throughout the entire sample handling and extraction procedure to ensure the stability of Rabeprazole and Rabeprazole-13C,d3.[3][7]

Q3: When should I add the Rabeprazole-13C,d3 internal standard?

A3: The stable isotope-labeled internal standard (SIL-IS), Rabeprazole-13C,d3, should be added to the sample at the very beginning of the sample preparation process, before any protein precipitation or dilution steps.[6] Adding the IS early ensures that it experiences the same extraction and potential matrix effects as the analyte.[12] This allows the IS to accurately correct for any analyte loss during the entire workflow, leading to more precise and accurate quantification.[6][12]

Q4: My recovery for Rabeprazole-13C,d3 is good, but my analyte recovery is low. What could be the issue?

A4: Since Rabeprazole-13C,d3 is chemically identical to Rabeprazole, they should behave identically during the SPE process.[12] If you observe a significant difference in their recoveries, it is unlikely to be an issue with the extraction chemistry itself. Instead, this discrepancy could point to:

• Analyte degradation in the sample prior to IS addition: If the native Rabeprazole has degraded in the biological sample before the internal standard was added, you will observe low recovery for the analyte but not the IS. Ensure proper sample storage and handling to maintain analyte stability.

• Errors in sample or standard preparation: Double-check all dilutions and concentrations of your analyte and internal standard stock solutions and spiking solutions.

Q5: Can I reuse my SPE cartridges?

A5: It is generally not recommended to reuse SPE cartridges for bioanalytical applications. Reusing cartridges can lead to cross-contamination between samples and inconsistent recoveries due to residual matrix components or incomplete elution of the analyte from the previous use. For validated clinical or research studies, single-use cartridges are essential for ensuring data quality and reproducibility.

Refined Experimental Protocol: SPE of Rabeprazole-13C,d3 from Human Plasma

This protocol is based on a successful method for Rabeprazole extraction and has been refined to incorporate best practices for handling acid-labile compounds and using a stable isotope-labeled internal standard.

1. Materials and Reagents

• SPE Cartridge: Polymeric reversed-phase (e.g., Oasis HLB, 30 mg, 1 mL)

• Human plasma with anticoagulant (e.g., K2EDTA)

• Rabeprazole-13C,d3 internal standard (IS) spiking solution

• Protein Precipitation Reagent: Acetonitrile (B52724)

• Sample Dilution Buffer: 50 mM Ammonium Acetate, pH 7.5

• Conditioning Solvent: Methanol (HPLC grade)

• Equilibration Solvent: Water (HPLC grade)

• Wash Solution: 5% Methanol in 20 mM Ammonium Bicarbonate, pH 7.5

• Elution Solvent: 90:10 Acetonitrile:Methanol with 0.1% Ammonium Hydroxide

• SPE Vacuum Manifold or Automated SPE System

• Centrifuge

2. Sample Preparation

• Thaw frozen plasma samples at room temperature.

• To 200 µL of plasma in a microcentrifuge tube, add 20 µL of the Rabeprazole-13C,d3 IS spiking solution. Vortex for 10 seconds.

• Add 400 µL of cold acetonitrile to precipitate proteins.

• Vortex for 30 seconds, then centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and add 600 µL of the Sample Dilution Buffer (50 mM Ammonium Acetate, pH 7.5). Vortex to mix.

3. Solid-Phase Extraction Procedure

• Conditioning: Pass 1 mL of methanol through the SPE cartridge.

• Equilibration: Pass 1 mL of water through the cartridge. Do not allow the sorbent to dry.

• Loading: Load the entire pre-treated sample onto the cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing: Pass 1 mL of the Wash Solution (5% Methanol in 20 mM Ammonium Bicarbonate, pH 7.5) through the cartridge to remove residual salts and polar interferences.

• Drying: Dry the cartridge under vacuum for 1-2 minutes to remove any remaining aqueous solution.

• Elution: Elute the analyte and internal standard with 1 mL of the Elution Solvent (90:10 Acetonitrile:Methanol with 0.1% Ammonium Hydroxide) into a clean collection tube.

4. Post-Elution

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase used for your LC-MS/MS analysis.

• Vortex, and transfer to an autosampler vial for injection.

Data Presentation

SPE Parameter	Condition	Expected Outcome	Reference
Sorbent Type	Polymeric Reversed-Phase (Oasis HLB)	High and reproducible recovery (>90%)	[10]
Sample pH	7.5	Enhanced analyte stability and retention	[3][7]
Wash Solution	5% Methanol in 20 mM Ammonium Bicarbonate, pH 7.5	Efficient removal of polar interferences without analyte loss	[1][2]
Elution Solvent	90:10 ACN:MeOH with 0.1% NH4OH	Complete elution of Rabeprazole and IS	[5]

Visualizations

Caption: Refined SPE workflow for Rabeprazole-13C,d3 from plasma.

Caption: Troubleshooting decision tree for low recovery of Rabeprazole.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. silicycle.com [silicycle.com]
• 3. Validation and Application of a New Reversed Phase HPLC Method for In Vitro Dissolution Studies of Rabeprazole Sodium in Delayed-Release Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. welch-us.com [welch-us.com]
• 6. researchgate.net [researchgate.net]
• 7. rjptonline.org [rjptonline.org]
• 8. benchchem.com [benchchem.com]
• 9. SPE Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Development and Validation of a Stability-Indicating RP-HPLC Method for the Determination of Process-Related Impurities and Degradation Products of Rabeprazole Sodium in Pharmaceutical Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation: Rabeprazole Analysis Using Stable Isotope and Structural Analog Internal Standards

For researchers, scientists, and drug development professionals, the robust validation of bioanalytical methods is paramount for accurate pharmacokinetic and bioequivalence studies. The choice of an appropriate internal standard (IS) is a critical determinant of method performance. This guide provides an objective comparison of a bioanalytical method for rabeprazole (B1678785) using a stable isotope-labeled internal standard, Rabeprazole-¹³C,d₃, against methods employing structural analogs, pantoprazole (B1678409) and omeprazole (B731), as internal standards. The comparison is supported by a detailed presentation of experimental data and methodologies.

Performance Comparison of Internal Standards

The selection of an internal standard is a critical step in the development of a robust bioanalytical method. An ideal internal standard should mimic the analyte's behavior during sample preparation and analysis, thus compensating for variability. Stable isotope-labeled internal standards are often considered the "gold standard" due to their near-identical physicochemical properties to the analyte. This section compares the performance of Rabeprazole-¹³C,d₃ with two commonly used structural analog internal standards, pantoprazole and omeprazole, across key validation parameters.

Table 1: Linearity and Range

Internal Standard	Analyte	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Reference
Rabeprazole-¹³C,d₃	Rabeprazole	0.1 - 150	> 0.99	[1]
Pantoprazole	Rabeprazole	20 - 1000	> 0.999	[2]
Omeprazole	Rabeprazole	0.2 - 200	0.9988 - 0.9994	[3]

Table 2: Accuracy and Precision

Internal Standard	Analyte	QC Level	Concentration (ng/mL)	Accuracy (%)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Reference
Rabeprazole-¹³C,d₃	Rabeprazole	LLOQ	0.1	-3.33 to 10.00	< 10	< 10	[1]
Low	-	-	< 10	< 10	[1]
Medium	-	-	< 10	< 10	[1]
High	-	-	< 10	< 10	[1]
Pantoprazole	Rabeprazole	LLOQ	20	-2.6 to 2.1	2.2 - 7.3	2.4 - 7.2	[2]
Low	-	-1.7 to 2.6	2.2 - 7.3	2.4 - 7.2	[2]
Medium	-	-1.7 to 2.6	2.2 - 7.3	2.4 - 7.2	[2]
High	-	-1.7 to 2.6	2.2 - 7.3	2.4 - 7.2	[2]
Omeprazole	Rabeprazole	LLOQ	0.2	< 6.65	< 6.65	< 6.65	[3]
Low	-	< 6.65	< 6.65	< 6.65	[3]
Medium	-	< 6.65	< 6.65	< 6.65	[3]
High	-	< 6.65	< 6.65	< 6.65	[3]

LLOQ: Lower Limit of Quantification; QC: Quality Control; CV: Coefficient of Variation. Specific concentrations for Low, Medium, and High QC samples were not detailed in all publications.

Table 3: Recovery

Internal Standard	Analyte	Recovery (%)	Method	Reference
Rabeprazole-¹³C,d₃	Rabeprazole	~70	Liquid-Liquid Extraction	[1]
Pantoprazole	Rabeprazole	Not Reported	Solid-Phase Extraction	[2]
Omeprazole	Rabeprazole	Not Reported	Protein Precipitation	[3]

Experimental Protocols

This section provides a detailed overview of the methodologies employed for the bioanalytical method validation of rabeprazole in human plasma.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is based on the method described for the analysis of rabeprazole using Rabeprazole-¹³C,d₃ as an internal standard.[1]

• Objective: To extract rabeprazole and the internal standard from human plasma.

• Procedure:

  • Pipette 100 µL of human plasma into a microcentrifuge tube.

  • Add 25 µL of the internal standard working solution (Rabeprazole-¹³C,d₃).

  • Vortex for 30 seconds.

  • Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether).

  • Vortex for 10 minutes.

  • Centrifuge at 5000 x g for 10 minutes.

  • Transfer the organic layer to a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase.

Chromatographic and Mass Spectrometric Conditions (LC-MS/MS)

The following are typical LC-MS/MS parameters for the analysis of rabeprazole.

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., Ascentis® Express C18, 50 mm × 4.6 mm, 2.7 µm)[1].

  • Mobile Phase: A mixture of an aqueous buffer (e.g., 10 mM ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile) in an isocratic or gradient elution.

  • Flow Rate: 0.700 mL/min[1].

  • Injection Volume: 5-10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Rabeprazole: m/z 360.1 → 242.2[4]

    • Rabeprazole-¹³C,d₃: Specific transition to be determined based on the labeled positions.

    • Pantoprazole (IS): m/z 384.1 → 200.0[5]

    • Omeprazole (IS): m/z 346.1 → 198.0[5]

Method Validation Experiments

The following protocols outline the key experiments required for the validation of a bioanalytical method, in accordance with regulatory guidelines.

• Linearity:

  • Prepare a series of calibration standards by spiking blank human plasma with known concentrations of rabeprazole, covering the expected in-study concentration range.

  • Process and analyze the calibration standards along with a blank and a zero standard (blank plasma with internal standard).

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), which should be ≥ 0.99.

• Accuracy and Precision:

  • Prepare quality control (QC) samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

  • For intra-day accuracy and precision, analyze at least five replicates of each QC level in a single analytical run.

  • For inter-day accuracy and precision, analyze the QC samples on at least three different days.

  • Calculate the accuracy as the percentage of the determined concentration to the nominal concentration. The mean concentration should be within ±15% of the nominal value (±20% for LLOQ).

  • Calculate the precision as the coefficient of variation (%CV). The %CV should not exceed 15% (20% for LLOQ).

• Recovery:

  • Prepare two sets of samples at three QC levels (Low, Medium, and High).

  • Set 1 (Extracted): Spike blank plasma with rabeprazole and the internal standard and process them through the entire extraction procedure.

  • Set 2 (Unextracted): Spike the extracted blank plasma with rabeprazole and the internal standard just before the final analysis step.

  • Calculate the recovery by comparing the mean peak area of the analyte in Set 1 to the mean peak area in Set 2.

Workflow and Process Visualization

The following diagram illustrates the typical workflow for the validation of a bioanalytical method for rabeprazole.

Caption: Bioanalytical method validation workflow.

Conclusion

The use of a stable isotope-labeled internal standard, such as Rabeprazole-¹³C,d₃, is the recommended approach for the bioanalysis of rabeprazole. The data presented demonstrates that this internal standard provides excellent linearity, accuracy, and precision, which are critical for the reliability of pharmacokinetic data. While structural analogs like pantoprazole and omeprazole can be used and have shown acceptable performance in some validated methods, they may not fully compensate for variations in extraction efficiency and matrix effects to the same extent as a stable isotope-labeled standard. The choice of internal standard should be justified based on a thorough method validation that demonstrates its suitability for the intended purpose, in accordance with regulatory guidelines.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. High-performance liquid chromatography method for the quantification of rabeprazole in human plasma using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of a liquid chromatography/tandem mass spectrometry assay for the quantification of rabeprazole in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analytical method development and validation of simultaneous estimation of rabeprazole, pantoprazole, and itopride by reverse-phase high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle in Bioanalysis: Rabeprazole-13C,d3 versus Deuterated Rabeprazole as Internal Standards

For researchers, scientists, and drug development professionals engaged in the bioanalysis of rabeprazole (B1678785), the choice of an appropriate internal standard is paramount for ensuring the accuracy and reliability of quantitative assays. This guide provides a comprehensive comparison of two commonly employed stable isotope-labeled internal standards: Rabeprazole-13C,d3 and deuterated rabeprazole.

In the realm of liquid chromatography-mass spectrometry (LC-MS/MS) based bioanalysis, stable isotope-labeled (SIL) internal standards are the gold standard. Their physicochemical properties closely mimic the analyte of interest, allowing for effective compensation for variability during sample preparation and analysis. This comparison will delve into the key performance characteristics, supported by experimental data, to guide the selection of the most suitable internal standard for your research needs.

Key Performance Characteristics: A Comparative Analysis

The ideal internal standard should exhibit identical extraction recovery, chromatographic retention, and ionization efficiency to the analyte. While both Rabeprazole-13C,d3 and deuterated rabeprazole are designed to fulfill this role, subtle but significant differences in their isotopic labeling can impact analytical performance.

Feature	Rabeprazole-13C,d3	Deuterated Rabeprazole	Rationale & Implications
Isotopic Stability	High. The 13C and deuterium (B1214612) atoms are incorporated into the molecular backbone, making them highly stable and not susceptible to exchange.	Generally high, but can be variable. Deuterium atoms, if not carefully positioned on non-exchangeable sites, can be prone to back-exchange with hydrogen atoms from the sample matrix or solvent.	13C and strategically placed deuterium labeling provide greater assurance of isotopic stability throughout the analytical process.
Chromatographic Co-elution	Excellent. The mass difference due to 13C and deuterium isotopes has a negligible effect on the physicochemical properties, resulting in near-perfect co-elution with the unlabeled analyte.	Good to Excellent. While generally co-eluting, a slight chromatographic shift (isotope effect) can sometimes be observed with deuterated standards, where the deuterated compound elutes slightly earlier than the native analyte.[1]	Perfect co-elution is critical for accurate quantification, especially when dealing with complex matrices that can cause ion suppression or enhancement, as it ensures both the analyte and the internal standard are subjected to the same matrix effects at the same time.[1]
Mass Difference	A mass shift of +4 Da (1 x 13C and 3 x 2H) provides a clear distinction from the unlabeled analyte.	Typically a +3 or +4 Da shift (e.g., d3 or d4) offers sufficient mass separation.	An adequate mass difference is crucial to prevent spectral overlap and interference from the natural isotopic abundance of the analyte.
Potential for Isotopic Interference	Lower. The natural abundance of 13C is approximately 1.1%, reducing the likelihood of interference from the unlabeled analyte's isotopic cluster.	Higher. While the natural abundance of deuterium is low, potential for in-source fragmentation and H-D exchange can sometimes complicate spectra.	13C labeling generally provides a cleaner analytical signal with less potential for spectral overlap.
Commercial Availability & Cost	May be less readily available and more expensive due to a more complex synthesis.[2]	Often more commercially available and cost-effective.	Practical considerations of availability and cost can influence the choice of internal standard.

Experimental Data: A Case Study with Rabeprazole-13C,d3

A highly sensitive ultra-fast LC-MS/MS method for the quantification of rabeprazole in human plasma has been successfully developed and validated using Rabeprazole-13C,d3 as the internal standard.[3] The key validation parameters from this study are summarized below, demonstrating the excellent performance of this internal standard.

Validation Parameter	Result with Rabeprazole-13C,d3 Internal Standard
Linearity Range	0.1 ng/mL to 150 ng/mL[3]
Lower Limit of Quantification (LLOQ)	0.1 ng/mL[3]
Intra-day Precision (%CV)	< 10%[3]
Inter-day Precision (%CV)	< 10%[3]
Accuracy (% Bias)	Within -3.33% to 10.00%[3]
Recovery	~70% (consistent across the linear range)[3]

Data sourced from a validated bioanalytical method for rabeprazole in human plasma.[3]

Experimental Protocols

Below are detailed methodologies for the bioanalysis of rabeprazole using a stable isotope-labeled internal standard, based on established protocols.

Experimental Workflow for Rabeprazole Quantification

Caption: General experimental workflow for rabeprazole quantification in plasma.

Detailed Bioanalytical Method

1. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of rabeprazole and the internal standard (Rabeprazole-13C,d3 or deuterated rabeprazole) in methanol (B129727) at a concentration of 1 mg/mL.

• Prepare a series of working solutions for calibration standards by serially diluting the rabeprazole stock solution with a methanol:water (1:1) mixture.

• Prepare a working solution of the internal standard at a fixed concentration in the same diluent.

2. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution.

• Add 1 mL of the extraction solvent (e.g., a mixture of methyl tert-butyl ether and diethyl ether).

• Vortex mix for 10 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.[3]

3. LC-MS/MS Conditions:

• Chromatographic Column: A C18 column (e.g., Ascentis® Express C18, 50 mm × 4.6 mm, 2.7 µm).[3]

• Mobile Phase: An isocratic mixture of 10 mM ammonium (B1175870) acetate (B1210297) and acetonitrile (B52724) (e.g., 40:60 v/v).[3]

• Flow Rate: 0.700 mL/min.[3]

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of the precursor to product ion transitions for rabeprazole and the internal standard.

Logical Pathway for Internal Standard Selection

The decision to use a specific internal standard involves considering several factors beyond just performance, including the goals of the study and practical constraints.

Caption: Decision pathway for selecting an internal standard for rabeprazole analysis.

Conclusion and Recommendation

Both Rabeprazole-13C,d3 and deuterated rabeprazole are effective internal standards for the quantitative analysis of rabeprazole in biological matrices. However, for applications demanding the highest level of accuracy and reliability, such as regulated bioanalytical studies for clinical trials, Rabeprazole-13C,d3 is the superior choice . Its key advantages include exceptional isotopic stability and a higher likelihood of perfect chromatographic co-elution with the unlabeled analyte, which minimizes the risk of quantification errors arising from matrix effects.

While deuterated rabeprazole can be a cost-effective and suitable alternative for many research applications, it is crucial to carefully validate the method to ensure that potential issues like chromatographic shifts or isotopic instability do not compromise the accuracy of the results. Ultimately, the selection of the internal standard should be based on a thorough evaluation of the specific requirements of the analytical method and the overall objectives of the study.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. High performance liquid chromatographic analysis of rabeprazole in human plasma and its pharmacokinetic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [논문]인체 혈장중 라베프라졸의 정량을 위한 LC-MS/MS 분석법 검증 및 단일 용량 투여에 의한 약물동태 연구 [scienceon.kisti.re.kr]

Navigating Bioanalytical Method Validation: A Comparative Guide to Rabeprazole Analysis with Rabeprazole-¹³C,d₃ as an Internal Standard

For researchers, scientists, and drug development professionals, the robust and reliable quantification of pharmaceutical compounds in biological matrices is a cornerstone of pharmacokinetic and bioequivalence studies. This guide provides a comprehensive comparison of analytical methods for the determination of rabeprazole (B1678785), a proton pump inhibitor, with a focus on the utilization of its stable isotope-labeled internal standard, Rabeprazole-¹³C,d₃. The following sections present a detailed examination of experimental protocols and performance data, offering a valuable resource for selecting and implementing the most suitable analytical methodology.

The cross-validation of analytical methods is a critical step in ensuring the integrity of bioanalytical data, particularly when methods are transferred between laboratories or when a reference standard is replaced. The use of a stable isotope-labeled internal standard, such as Rabeprazole-¹³C,d₃, is considered the gold standard in quantitative mass spectrometry-based bioanalysis. This is due to its ability to mimic the analyte of interest throughout the sample preparation and analysis process, thereby compensating for variability in extraction efficiency and matrix effects.

Comparative Analysis of Analytical Methods

The following tables summarize the performance characteristics of various liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods developed and validated for the quantification of rabeprazole in human plasma. The comparison highlights key validation parameters, including the internal standard used, linearity range, accuracy, and precision.

Method	Internal Standard (IS)	Linearity Range (ng/mL)	Accuracy (%)	Intra-day Precision (% CV)	Inter-day Precision (% CV)	Recovery (%)	Lower Limit of Quantification (LLOQ) (ng/mL)	Reference
Method A	Rabeprazole-¹³C,d₃	0.1 - 150	-3.33 to 10.00	< 10	< 10	~70	0.1	[1]
Method B	Omeprazole (B731)	1 - 500	Not explicitly stated, but acceptable	Acceptable	Acceptable	Not explicitly stated	1	[2][3]
Method C	Lansoprazole (B1674482)	0.1 - 2000	Good	Good	Good	Not explicitly stated	0.1	[4]

Experimental Protocols

A detailed understanding of the experimental methodology is crucial for replicating and cross-validating analytical methods. Below are representative protocols for the quantification of rabeprazole in human plasma using LC-MS/MS with Rabeprazole-¹³C,d₃ as the internal standard.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution (Rabeprazole-¹³C,d₃).

• Vortex the mixture for 30 seconds.

• Add 1 mL of the extraction solvent (e.g., a mixture of methyl tert-butyl ether and ethyl acetate).

• Vortex for 10 minutes to ensure thorough mixing.

• Centrifuge at 10,000 rpm for 5 minutes at 4°C to separate the organic and aqueous layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

Chromatographic Conditions

• Instrument: High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer.

• Column: A reverse-phase C18 column (e.g., Ascentis® Express C18, 50 mm × 4.6 mm, 2.7 µm) is commonly used.[1]

• Mobile Phase: A typical mobile phase consists of a mixture of an aqueous component (e.g., 10 mM ammonium (B1175870) acetate) and an organic modifier (e.g., acetonitrile) in an isocratic or gradient elution mode.[1]

• Flow Rate: A flow rate of 0.700 mL/min is often employed.[1]

• Injection Volume: 5-10 µL.

• Column Temperature: Ambient or controlled (e.g., 40°C).

Mass Spectrometric Conditions

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is typically used.[1]

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.

• MRM Transitions:

  • Rabeprazole: The transition of the protonated molecule [M+H]⁺ to a specific product ion is monitored. For example, m/z 360.1 → 242.2.[2]

  • Rabeprazole-¹³C,d₃ (IS): The corresponding transition for the stable isotope-labeled internal standard is monitored.

Workflow for Cross-Validation of Analytical Methods

The following diagram illustrates a logical workflow for the cross-validation of an analytical method for rabeprazole, comparing the established method using Rabeprazole-¹³C,d₃ as an internal standard with an alternative method.

Caption: Workflow for the cross-validation of analytical methods for rabeprazole.

Conclusion

The selection of an appropriate internal standard is paramount for the development of a robust and reliable bioanalytical method. The data presented in this guide demonstrates that while methods using alternative internal standards like omeprazole or lansoprazole can be validated and applied, the use of a stable isotope-labeled internal standard such as Rabeprazole-¹³C,d₃ offers inherent advantages in terms of accuracy and precision by effectively compensating for matrix effects and procedural losses. The detailed experimental protocols and the structured workflow for cross-validation provided herein serve as a practical resource for laboratories involved in the bioanalysis of rabeprazole, facilitating the generation of high-quality data for pharmacokinetic and clinical studies.

References

• 1. japsonline.com [japsonline.com]
• 2. Validation of LC-MS/MS Method for Determination of Rabeprazole in Human Plasma : Application of Pharmacokinetics Study -Journal of Pharmaceutical Investigation | Korea Science [koreascience.kr]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of a high throughput UPLC–MS/MS method for simultaneous quantification of esomeprazole, rabeprazole and levosulpiride in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Bioanalysis: A Comparative Guide to Linearity and Sensitivity in Rabeprazole Quantification

For researchers, scientists, and drug development professionals, the precise and sensitive quantification of therapeutic agents is paramount. This guide provides a comparative assessment of bioanalytical methods for Rabeprazole (B1678785), with a focus on the linearity and sensitivity achieved using the stable isotope-labeled internal standard, Rabeprazole-13C,d3. Experimental data from various studies are presented to offer an objective comparison with alternative internal standards and methodologies.

Performance Comparison of Bioanalytical Methods for Rabeprazole

The selection of an appropriate internal standard is critical for the accuracy and reliability of bioanalytical methods. Stable isotope-labeled internal standards, such as Rabeprazole-13C,d3, are often considered the gold standard due to their similar physicochemical properties to the analyte, which helps to compensate for variability during sample preparation and analysis. The following table summarizes the performance characteristics of different bioanalytical methods for Rabeprazole, highlighting the linearity and sensitivity achieved with various internal standards.

Internal Standard	Analytical Method	Linearity Range (ng/mL)	Lower Limit of Quantification (LLOQ) (ng/mL)
Rabeprazole-13C,d3	LC-MS/MS	0.1 - 150[1][2]	0.1[1][2]
Omeprazole	LC-MS/MS	1 - 500[3][4]	1[3][4]
Lansoprazole	UPLC-MS/MS	0.1 - 2000[5]	0.1[5]
Not specified	HPLC-UV	5 - 250[6]	5
Esomeprazole	Chiral LC-MS/MS	0.5 - 400[7][8]	0.5

As evidenced by the data, the use of Rabeprazole-13C,d3 as an internal standard in an LC-MS/MS method provides excellent sensitivity, with an LLOQ of 0.1 ng/mL, and a broad linear range.[1][2] While other methods and internal standards also offer adequate performance, the stable isotope-labeled standard demonstrates a distinct advantage in achieving low detection limits, which is crucial for pharmacokinetic studies.

Experimental Workflow and Protocols

A robust and well-defined experimental protocol is the foundation of any reliable bioanalytical method. Below is a detailed methodology for the quantification of Rabeprazole in human plasma using Rabeprazole-13C,d3 as an internal standard, followed by a visual representation of the experimental workflow.

Experimental Protocol: Quantification of Rabeprazole using LC-MS/MS with Rabeprazole-13C,d3

1. Sample Preparation (Liquid-Liquid Extraction):

• To a 100 µL aliquot of human plasma, add the internal standard solution (Rabeprazole-13C,d3).

• Vortex the sample to ensure thorough mixing.

• Perform liquid-liquid extraction by adding a suitable organic solvent.

• Vortex the mixture vigorously.

• Centrifuge the sample to separate the organic and aqueous layers.

• Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

2. Chromatographic Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: A reverse-phase C18 column (e.g., Ascentis® Express C18, 50 mm × 4.6 mm, 2.7 μm) is commonly used.[1]

• Mobile Phase: An isocratic elution with a mixture of an aqueous buffer (e.g., 10 mM ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile).[1]

• Flow Rate: A typical flow rate is 0.700 mL/min.[1]

• Injection Volume: A small volume (e.g., 10 µL) of the reconstituted sample is injected.

3. Mass Spectrometric Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.[1]

• Detection Mode: Multiple Reaction Monitoring (MRM).[1]

• MRM Transitions:

  • Rabeprazole: Monitor the specific precursor to product ion transition.

  • Rabeprazole-13C,d3: Monitor the specific precursor to product ion transition for the internal standard.

Caption: Experimental workflow for Rabeprazole quantification.

Signaling Pathways and Logical Relationships

To understand the mechanism of action of Rabeprazole, it is essential to visualize its role as a proton pump inhibitor. The following diagram illustrates the signaling pathway of gastric acid secretion and the inhibitory effect of Rabeprazole.

Caption: Rabeprazole's inhibition of the gastric proton pump.

References

• 1. japsonline.com [japsonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Validation of LC-MS/MS Method for Determination of Rabeprazole in Human Plasma : Application of Pharmacokinetics Study -Journal of Pharmaceutical Investigation | Korea Science [koreascience.kr]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of a high throughput UPLC–MS/MS method for simultaneous quantification of esomeprazole, rabeprazole and levosulpiride in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. Stereoselective pharmacokinetics of (R)-(+)- and (S)-(-)-rabeprazole in human using chiral LC-MS/MS after administration of rabeprazole sodium enteric-coated tablet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling Rabeprazole-13C,d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of Rabeprazole-13C,d3. Adherence to these procedures is essential for ensuring personal safety and regulatory compliance in the laboratory. Rabeprazole and its derivatives are classified as hazardous substances, and therefore, proper personal protective equipment (PPE) and handling protocols are mandatory.

Hazard Identification

Rabeprazole and its related compounds are classified with the following hazards:

• Acute Oral Toxicity : Harmful if swallowed.[1][2][3]

• Skin Irritation : Causes skin irritation.[1][2][3]

• Eye Irritation : Causes serious eye irritation.[1][2][3]

• Specific Target Organ Toxicity : May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

The following PPE is required when handling Rabeprazole-13C,d3 to minimize exposure risk.

Body Part	Personal Protective Equipment	Specifications and Remarks
Eyes/Face	Safety glasses with side-shields or goggles. A face shield is recommended if splashes are likely.	Should conform to EN 166 (EU) or NIOSH (US) standards.[4]
Hands	Chemical-resistant, impervious gloves.	Must comply with EC Directive 89/686/EEC and the related standard EN374.[4] Inspect gloves for integrity before each use.[4]
Body	Long-sleeved laboratory coat or protective coverall.	Wear suitable protective clothing to prevent skin contact.[4][5]
Respiratory	Appropriate respiratory protection (e.g., N95 respirator or higher).	To be used in case of insufficient ventilation or when generating dust or aerosols.[4][6]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

• Always handle Rabeprazole-13C,d3 in a well-ventilated area, preferably within a certified chemical fume hood.[4]

• Ensure that an eyewash station and safety shower are readily accessible.

• Prepare all necessary equipment and materials before handling the compound to minimize movement and potential for spills.

2. Handling the Compound:

• Wear the appropriate PPE as specified in the table above.

• Avoid direct contact with the skin, eyes, and clothing.[7]

• Avoid the formation of dust and aerosols.[8]

• Use dedicated utensils (spatulas, weighing paper, etc.) for handling the compound.

• After handling, wash hands thoroughly with soap and water.[4] Do not eat, drink, or smoke in the handling area.[4]

3. In Case of a Spill:

• Evacuate personnel from the immediate area.[4]

• Ensure the area is well-ventilated.[4]

• Wearing appropriate PPE, contain the spill to prevent further spread.[4]

• For solid spills, carefully collect the material without generating dust and place it in a designated, labeled waste container.

• For liquid spills, absorb the material with an inert substance (e.g., sand, vermiculite) and place it in a designated, labeled waste container.[4]

• Thoroughly decontaminate the spill area.[4]

Disposal Plan

1. Waste Segregation and Collection:

• Designate a specific, clearly labeled waste container for Rabeprazole-13C,d3 and any contaminated materials (e.g., gloves, pipette tips, weighing paper).[1]

• Do not mix Rabeprazole-13C,d3 waste with other chemical waste streams unless compatibility has been confirmed.[1]

• Store the waste container in a well-ventilated area, such as a fume hood, and keep it closed when not in use.[1]

2. Disposal Procedure:

• Dispose of Rabeprazole-13C,d3 waste through a licensed professional waste disposal service.[1]

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal.[1]

• Provide the EHS department with a copy of the Safety Data Sheet (SDS) for Rabeprazole or a related compound.[1]

• Do not dispose of Rabeprazole-13C,d3 in the regular trash or flush it down the sink or drain.[1] The compound should not be allowed to enter groundwater, water courses, or sewage systems.[1]

Experimental Workflow

Caption: Workflow for Safe Handling and Disposal of Rabeprazole-13C,d3.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. benchchem.com [benchchem.com]
• 5. DuPont E-Guide Explains How to Protect Workers From the Risk of Highly Potent Pharmaceutical Ingredients [dupont.co.uk]
• 6. safetyware.com [safetyware.com]
• 7. gps.mylwebhub.com [gps.mylwebhub.com]
• 8. chemicalbook.com [chemicalbook.com]